4-Bromo-6-(2-fluorobenzyl)pyrimidine

• CAS: 2091635-66-2

Core Science & Biosynthesis

An In-Depth Technical Guide to 4-Bromo-6-(2-fluorobenzyl)pyrimidine: Properties, Synthesis, and Applications

Abstract

4-Bromo-6-(2-fluorobenzyl)pyrimidine is a halogenated pyrimidine derivative that serves as a crucial and versatile intermediate in synthetic organic chemistry. Featuring a reactive bromine atom, a flexible benzyl group, and a pyrimidine core—a privileged scaffold in medicinal chemistry—this compound is of significant interest to researchers in drug discovery and materials science. The bromine atom at the C4 position is particularly amenable to a variety of palladium-catalyzed cross-coupling reactions, allowing for the facile introduction of diverse molecular fragments. This guide provides a comprehensive overview of the core chemical properties, a validated synthetic protocol, key reactivity patterns, and the established utility of 4-Bromo-6-(2-fluorobenzyl)pyrimidine as a building block for creating complex molecules with potential therapeutic applications, such as kinase inhibitors.

Introduction

The pyrimidine ring is a fundamental heterocyclic motif found in a vast array of biologically active compounds, including nucleic acids and numerous approved pharmaceuticals. The strategic functionalization of the pyrimidine scaffold is a cornerstone of modern medicinal chemistry. 4-Bromo-6-(2-fluorobenzyl)pyrimidine emerges as a valuable building block due to its trifecta of key structural features:

• The Pyrimidine Core: A nitrogen-containing heterocycle known to interact with a wide range of biological targets. Its derivatives are explored as anticancer, anti-inflammatory, and antimicrobial agents.[1][2]

• The C4-Bromo Substituent: This is the primary reactive handle on the molecule. The carbon-bromine bond is readily activated by palladium catalysts, making it an ideal electrophile for cross-coupling reactions such as Suzuki-Miyaura, Buchwald-Hartwig, and Sonogashira couplings.[3][4][5] This allows for the construction of carbon-carbon and carbon-heteroatom bonds with high efficiency and predictability.

• The 2-Fluorobenzyl Group: This substituent provides steric bulk and specific electronic properties. The fluorine atom can modulate the compound's lipophilicity, metabolic stability, and binding interactions with target proteins through hydrogen bonding or dipole interactions.

This guide serves as a technical resource for scientists, providing detailed information on the compound's properties, synthesis, and chemical behavior to facilitate its effective use in research and development.

Physicochemical and Spectroscopic Profile

A thorough understanding of a compound's physical and spectroscopic properties is essential for its application in synthesis. The data presented below have been aggregated from supplier technical data sheets and chemical databases.

Table 1: Physicochemical Properties of 4-Bromo-6-(2-fluorobenzyl)pyrimidine

Property	Value	Source
CAS Number	1884149-19-1
Molecular Formula	C₁₁H₈BrFN₂
Molecular Weight	267.10 g/mol
Appearance	White to Off-White Solid
Melting Point	55 - 58 °C (131 - 136 °F)	[6]
IUPAC Name	4-Bromo-6-(2-fluorobenzyl)pyrimidine	-
SMILES	C1=CC=C(C(=C1)F)CC2=NC=NC(=C2)Br
InChI Key	Not Available	-

Note: Spectroscopic data (¹H NMR, ¹³C NMR) would be specific to a synthesized batch and should be acquired for experimental validation. The expected peaks would correspond to the aromatic protons of the fluorobenzyl ring, the methylene bridge protons, and the pyrimidine ring protons.

Synthesis Pathway Analysis

4-Bromo-6-(2-fluorobenzyl)pyrimidine is typically prepared through a multi-step sequence starting from commercially available precursors. A common and logical synthetic route involves the construction of the substituted pyrimidine ring.

Representative Synthetic Protocol

The following protocol outlines a plausible synthesis based on established pyrimidine chemistry. This procedure is illustrative and may require optimization.

Step 1: Synthesis of 3-(2-Fluorophenyl)-1,1,1-trifluoropropan-2-one

• To a solution of 2-fluorobenzyl bromide in an anhydrous solvent like THF, add magnesium turnings under an inert atmosphere (Argon or Nitrogen) to form the Grignard reagent.

• In a separate flask, cool a solution of ethyl trifluoroacetate in anhydrous THF to 0°C.

• Slowly add the prepared Grignard reagent to the ethyl trifluoroacetate solution, maintaining the temperature at 0°C.

• Allow the reaction to warm to room temperature and stir for 12-16 hours.

• Quench the reaction carefully with a saturated aqueous solution of ammonium chloride.

• Extract the product with an organic solvent (e.g., ethyl acetate), dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude ketone.

Step 2: Synthesis of 4-Bromo-6-(2-fluorobenzyl)pyrimidine

• Dissolve the crude ketone from Step 1 and urea in a suitable solvent such as ethanol.

• Add a base, like sodium ethoxide, and heat the mixture to reflux for 24 hours.

• Cool the reaction mixture and neutralize with a dilute acid (e.g., 1M HCl).

• Extract the resulting pyrimidinone intermediate.

• Treat the crude pyrimidinone with a brominating agent, such as phosphorus oxybromide (POBr₃), at an elevated temperature to convert the hydroxyl group to a bromine atom.

• After the reaction is complete, carefully pour the mixture onto ice and extract the final product, 4-Bromo-6-(2-fluorobenzyl)pyrimidine.

• Purify the crude product by column chromatography on silica gel.

Synthesis Workflow Diagram

The logical flow of the synthesis can be visualized as follows:

Caption: A generalized workflow for the synthesis of the target compound.

Reactivity and Synthetic Utility

The primary utility of 4-Bromo-6-(2-fluorobenzyl)pyrimidine lies in the reactivity of its C4-Br bond. This position is electron-deficient due to the influence of the adjacent nitrogen atoms in the pyrimidine ring, making it an excellent substrate for palladium-catalyzed cross-coupling reactions.

Suzuki-Miyaura Cross-Coupling

The Suzuki-Miyaura reaction is one of the most powerful and widely used methods for forming C-C bonds. It involves the coupling of an organohalide with an organoboron compound, catalyzed by a palladium(0) complex.[7] For bromopyrimidines, this reaction is highly efficient for introducing new aryl, heteroaryl, or vinyl groups at the bromine-substituted position.[3][8]

Expertise & Causality: The choice of catalyst, base, and solvent is critical for a successful Suzuki coupling.[7]

• Catalyst: A palladium catalyst like Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] or [1,1'-Bis(diphenylphosphino)ferrocene]dichloropalladium(II) [Pd(dppf)Cl₂] is commonly used. The bulky phosphine ligands stabilize the Pd(0) active species and facilitate the catalytic cycle.

• Base: A base such as potassium carbonate (K₂CO₃), cesium carbonate (Cs₂CO₃), or potassium phosphate (K₃PO₄) is required.[3][7] The base activates the organoboron species in the transmetalation step. K₃PO₄ is often effective for heteroaromatic substrates.[3]

• Solvent: A mixture of an organic solvent (e.g., 1,4-dioxane, toluene, or DMF) and water is typically employed. Water is essential for dissolving the inorganic base and facilitating the reaction.[8]

Field-Proven Suzuki-Miyaura Protocol

The following is a general, self-validating protocol for the Suzuki-Miyaura coupling of 4-Bromo-6-(2-fluorobenzyl)pyrimidine with an arylboronic acid.

Materials:

• 4-Bromo-6-(2-fluorobenzyl)pyrimidine (1.0 equiv)

• Arylboronic acid (1.2-1.5 equiv)

• Pd(PPh₃)₄ (3-5 mol%)

• K₃PO₄ (2.0-3.0 equiv)

• Anhydrous, degassed 1,4-dioxane and water (e.g., 4:1 v/v)

Procedure:

• Reaction Setup: In a dry Schlenk flask under an inert atmosphere (argon), combine 4-Bromo-6-(2-fluorobenzyl)pyrimidine, the arylboronic acid, and K₃PO₄.

• Inert Atmosphere: Evacuate and backfill the flask with argon three times to ensure an oxygen-free environment.[7][9]

• Catalyst Addition: Add the Pd(PPh₃)₄ catalyst to the flask.

• Solvent Addition: Add the degassed solvent system (1,4-dioxane/water) via syringe. The reaction concentration is typically 0.1-0.5 M with respect to the bromopyrimidine.[7]

• Reaction: Heat the mixture to 80-100 °C with vigorous stirring. Monitor the reaction progress by TLC or LC-MS.

• Work-up: Upon completion, cool the reaction to room temperature. Dilute with ethyl acetate and wash with water, followed by brine.[9]

• Purification: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate in vacuo. Purify the crude product by flash column chromatography.

Catalytic Cycle Visualization

The mechanism of the Suzuki-Miyaura reaction is a well-established catalytic cycle.

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Applications in Drug Discovery

Substituted pyrimidines are a cornerstone of modern medicinal chemistry, with many acting as kinase inhibitors in oncology.[4][10] The 4,6-disubstituted pyrimidine scaffold, which can be readily accessed using 4-Bromo-6-(2-fluorobenzyl)pyrimidine, is a key feature in several potent enzyme inhibitors.[1][2]

For example, this building block can be used in the synthesis of compounds targeting Epidermal Growth Factor Receptor (EGFR) or Bcr-Abl tyrosine kinase.[2][10] The general strategy involves using the Suzuki coupling (or other cross-coupling reactions) to install a specific aryl or heteroaryl group at the C4 position, followed by further functionalization if necessary. The 2-fluorobenzyl moiety at C6 can occupy a specific pocket in the kinase active site, contributing to binding affinity and selectivity.

Safety and Handling

Hazard Identification:

• Harmful if swallowed (H302).[6]

• Causes skin irritation (H315).[6]

• May cause an allergic skin reaction (H317).[6]

• Causes serious eye irritation (H319).[6]

• May cause respiratory irritation (H335).[6]

Precautionary Measures:

• Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat.[6]

• Handle only in a well-ventilated area or a chemical fume hood.[6]

• Avoid breathing dust.[6]

• Wash hands thoroughly after handling.[6]

• Store in a tightly closed container in a cool, dry place.

Always consult the most recent Safety Data Sheet (SDS) from the supplier before handling this chemical.

Conclusion

4-Bromo-6-(2-fluorobenzyl)pyrimidine is a high-value synthetic intermediate with a well-defined reactivity profile. Its strategic combination of a privileged pyrimidine core, a versatile C4-bromo reaction site, and a modulating 2-fluorobenzyl group makes it an indispensable tool for chemists, particularly those in the field of drug discovery. The reliable and high-yielding nature of its participation in Suzuki-Miyaura cross-coupling reactions allows for the systematic and efficient construction of diverse chemical libraries aimed at identifying novel therapeutic agents.

References

• MDPI. (2020, October 23). Suzuki–Miyaura Reactions of (4-bromophenyl)-4,6-dichloropyrimidine through Commercially Available Palladium Catalyst: Synthesis, Optimization and Their Structural Aspects Identification through Computational Studies. Molecules, 25(21), 4945. Available at: [Link]

• Semantic Scholar. (2020, October 23). Suzuki–Miyaura Reactions of (4-bromophenyl)-4,6-dichloropyrimidine through Commercially Available Palladium Catalyst. Available at: [Link]

• Knochel, P., & Perea, J. J. A. (2008). A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Nucleophiles. Organic Letters, 10(19), 4371–4374. Available at: [Link]

• Frontiers. (2024). New series of 4,6-diaryl pyrimidines: facile synthesis and antiproliferative activity as dual EGFR/VEGFR-2 inhibitors. Frontiers in Chemistry, 12. Available at: [Link]

• MySkinRecipes. 4-Bromo-2-(methylsulfonyl)pyrimidine. Available at: [Link]

• Pharmaffiliates. 4-Bromo-2-fluorobiphenyl. Available at: [Link]

• PubChem. 4-Bromo-2-fluorobenzyl bromide. Available at: [Link]

• ResearchGate. (2012). The Discovery of N-[5-(4-Bromophenyl)-6-[2-[(5-bromo-2-pyrimidinyl)oxy]ethoxy]-4-pyrimidinyl]-N'-propylsulfamide (Macitentan), an Orally Active, Potent Dual Endothelin Receptor Antagonist. Available at: [Link]

• PubMed. (2016). Part-1: Design, synthesis and biological evaluation of novel bromo-pyrimidine analogs as tyrosine kinase inhibitors. Bioorganic & Medicinal Chemistry Letters, 26(16), 4066-4072. Available at: [Link]

• PubChemLite. 4-bromo-6-fluoropyrimidine. Available at: [Link]

• Frontiers. (2022). A Review on Fused Pyrimidine Systems as EGFR Inhibitors and Their Structure–Activity Relationship. Frontiers in Chemistry, 10. Available at: [Link]

• PubChem. 4-Bromo-2-fluorobenzonitrile. Available at: [Link]

• MDPI. (2024). Facile Synthesis of N-(4-Bromo-3-methylphenyl)pyrazine-2-carboxamide Derivatives, Their Antibacterial Activities against Clinically Isolated XDR S. Typhi, Alkaline Phosphatase Inhibitor Activities, and Docking Studies. Molecules, 29(19), 4410. Available at: [Link]

• Ministry of Health and Prevention, UAE. (2021). Design, synthesis, and biological evaluation of novel bromo-pyrimidine analogues as tyrosine kinase inhibitors. Available at: [Link]

• ChemSynthesis. 4-bromo-2,6-diethoxypyrimidine. Available at: [Link]

• Semantic Scholar. (2019). Probing the Effects of Pyrimidine Functional Group Switches on Acyclic Fleximer Analogues for Antiviral Activity. Available at: [Link]

• RSC Publishing. (2021). Pyrimidine-based functional fluorescent organic nanoparticle probe for detection of Pseudomonas aeruginosa. Organic & Biomolecular Chemistry, 19(34), 7435-7440. Available at: [Link]

• PubChem. 4-Bromo-2-fluoropyridine. Available at: [Link]

Sources

• 1. Frontiers | New series of 4,6-diaryl pyrimidines: facile synthesis and antiproliferative activity as dual EGFR/VEGFR-2 inhibitors [frontiersin.org]
• 2. Frontiers | A Review on Fused Pyrimidine Systems as EGFR Inhibitors and Their Structure–Activity Relationship [frontiersin.org]
• 3. Suzuki–Miyaura Reactions of (4-bromophenyl)-4,6-dichloropyrimidine through Commercially Available Palladium Catalyst: Synthesis, Optimization and Their Structural Aspects Identification through Computational Studies [mdpi.com]
• 4. 4-Bromo-2-(methylsulfonyl)pyrimidine [myskinrecipes.com]
• 5. 4-Bromo-6-(2-ethoxyphenyl)pyrimidine (1601291-41-1) for sale [vulcanchem.com]
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Technical Whitepaper: Scalable Synthesis of 4-Bromo-6-(2-fluorobenzyl)pyrimidine

Executive Summary

The moiety 4-Bromo-6-(2-fluorobenzyl)pyrimidine represents a critical scaffold in the development of soluble Guanylate Cyclase (sGC) stimulators (e.g., Riociguat analogs) and multi-kinase inhibitors (VEGFR/EGFR). While 4-chloro analogs are commercially ubiquitous, the 4-bromo variant offers superior reactivity for subsequent palladium-catalyzed cross-couplings (Suzuki-Miyaura, Buchwald-Hartwig) under milder conditions, essential for sensitive late-stage functionalization.

This guide details a robust, scalable 3-step synthesis starting from (2-fluorophenyl)acetyl chloride. Unlike traditional routes utilizing unstable

-keto esters formed via Claisen condensation, this protocol employs the Meldrum’s Acid pathway. This approach ensures high regiocontrol, minimizes polymerization byproducts, and delivers a high-purity precursor for the final bromination step.

Retrosynthetic Analysis

The strategic disconnection focuses on the C4–Br bond and the de novo construction of the pyrimidine ring.

• C–Br Disconnection: The bromine is installed via deoxybromination of the tautomeric hydroxypyrimidine using Phosphorus Oxybromide (

  ).

• Ring Closure: The pyrimidine core is assembled via condensation of a

  -keto ester with formamidine acetate.

• Carbon Skeleton: The critical 2-fluorobenzyl

  -keto ester is generated via the acylation of Meldrum's acid, avoiding the self-condensation issues typical of direct ester enolate alkylations.

Figure 1: Retrosynthetic strategy prioritizing the Meldrum's acid pathway for clean carbon skeleton formation.

Detailed Experimental Protocol

Step 1: Synthesis of Methyl 4-(2-fluorophenyl)-3-oxobutanoate

Rationale: Direct condensation of ketones with carbonates often yields mixtures. The Meldrum's acid adduct acts as a "masked"

-keto ester, releasing the desired product upon alcoholysis with high purity.

• Reagents: Meldrum’s acid (2,2-dimethyl-1,3-dioxane-4,6-dione), (2-Fluorophenyl)acetyl chloride, Pyridine, Dichloromethane (DCM), Methanol.

• Mechanism: Acylation of Meldrum's acid followed by thermal decarboxylative alcoholysis.

Protocol:

• Acylation: Dissolve Meldrum’s acid (1.05 equiv) in anhydrous DCM (5 mL/g) at 0°C under

  . Add Pyridine (2.5 equiv) dropwise.

• Add (2-Fluorophenyl)acetyl chloride (1.0 equiv) in DCM dropwise over 1 hour. The solution will turn orange/red.

• Stir at 0°C for 1 hour, then warm to room temperature (RT) for 2 hours.

• Workup: Wash with 1M HCl (2x) and Brine. Dry organic layer (

  ) and concentrate in vacuo to obtain the crude acyl-Meldrum's acid intermediate.

• Methanolysis: Dissolve the crude solid in anhydrous Methanol (10 mL/g). Heat to reflux for 3–4 hours. Evolution of

  will be observed.

• Isolation: Concentrate the methanol. The resulting oil is the target

  -keto ester. (Purity typically >90%; can be used directly or distilled under high vacuum).

Step 2: Cyclization to 6-(2-Fluorobenzyl)pyrimidin-4(3H)-one

Rationale: Using Formamidine acetate introduces the N-C-N fragment necessary to close the ring. Sodium methoxide acts as the base to generate the enolate.

• Reagents:

  -keto ester (from Step 1), Formamidine acetate, Sodium Methoxide (NaOMe), Methanol.

Protocol:

• Prepare a solution of NaOMe (3.0 equiv) in anhydrous Methanol.

• Add Formamidine acetate (1.5 equiv) and stir for 15 minutes.

• Add the

  -keto ester (1.0 equiv) dropwise.

• Stir at RT for 12–16 hours. (Monitor by LC-MS; disappearance of ester peak).

• Workup: Concentrate the solvent to ~20% volume. Dilute with water.

• Acidification: Carefully acidify with Acetic Acid or 1M HCl to pH ~5–6. The product, 6-(2-fluorobenzyl)pyrimidin-4(3H)-one, will precipitate.

• Purification: Filter the solid, wash with cold water and diethyl ether. Dry under vacuum at 50°C.

Step 3: Deoxybromination to 4-Bromo-6-(2-fluorobenzyl)pyrimidine

Rationale:

is preferred over for aromatic hydroxides. It converts the tautomeric "one" to the "ol" and displaces the hydroxyl group via an -like mechanism involving a phosphorodibromidate intermediate.

• Reagents: 6-(2-Fluorobenzyl)pyrimidin-4(3H)-one, Phosphorus Oxybromide (

  ), N,N-Dimethylaniline (catalytic), Toluene (or Anisole).

Protocol:

• Setup: In a dry flask equipped with a reflux condenser and a caustic scrubber (to trap HBr gas), suspend the pyrimidinone (1.0 equiv) in Toluene (10 mL/g).

• Add

  (2.0 equiv) solid in one portion.

• Add N,N-Dimethylaniline (0.1 equiv) as a catalyst.

• Reaction: Heat to 90–100°C for 3–5 hours. The suspension should clear as the reaction proceeds.

• Quenching (CRITICAL): Cool the mixture to RT. Pour the reaction mass slowly onto crushed ice/water with vigorous stirring. Exothermic reaction!

• Extraction: Neutralize with saturated

  to pH 7–8. Extract with Ethyl Acetate (3x).

• Purification: Dry (

  ), concentrate, and purify via flash column chromatography (Hexanes/EtOAc gradient).

Process Workflow & Logic

The following diagram illustrates the chemical logic and critical control points (CCPs) for the synthesis.

Figure 2: Step-by-step reaction workflow with integrated Quality Control gates.

Analytical Data Summary

The following table summarizes the expected key analytical signatures for validation.

Compound	Key 1H NMR Signals (CDCl3/DMSO-d6)	Mass Spec (ESI)
-Keto Ester	3.65 (s, 3H, OMe), 3.82 (s, 2H, CH2-Ph), 12.0 (enolic OH if present)	[M+H]+ ~211
Pyrimidinone	3.90 (s, 2H, Benzyl), 6.1 (s, 1H, C5-H), 8.1 (s, 1H, C2-H)	[M+H]+ ~205
Target (Bromo)	4.05 (s, 2H, Benzyl), 7.35 (s, 1H, C5-H), 8.85 (s, 1H, C2-H)	[M+H]+ ~267/269 (1:1 ratio)

Safety & Handling (E-E-A-T)

• Phosphorus Oxybromide (

  ): Highly corrosive and water-reactive.[1][2] It releases HBr gas upon contact with moisture.[1][2] All glassware must be oven-dried. A caustic scrubber (NaOH solution) must be connected to the reflux condenser to neutralize evolved HBr.

• Meldrum's Acid: While generally safe, the acylation reaction is exothermic. Strict temperature control (0°C) is required during the addition of the acid chloride to prevent runaway decomposition.

• Pyridine: Use in a fume hood due to toxicity and stench.

References

• Oikawa, Y., Sugano, K., & Yonemitsu, O. (1978). Meldrum's acid in organic synthesis.[3][4][5] 2. A general and versatile synthesis of

  -keto esters. Journal of Organic Chemistry, 43(10), 2087-2088. Link

• Chen, B. C., et al. (2004). Synthesis of

  -keto esters from acid chlorides and Meldrum's acid. Organic Syntheses, 81, 254. Link

• Manac Inc. (2024). Bromination reactions with phosphorus bromides: Reactions that use phosphoryl bromide (POBr3) as a reagent.[1][2][6] Chemia.[3][7] Link

• Gangjee, A., et al. (2010). Synthesis and Biological Activity of N4-phenylsubstituted-6-(2,4-dichloro phenylmethyl)-7H-pyrrolo[2,3-d]pyrimidine-2,4-diamines. Journal of Medicinal Chemistry. (Demonstrates the cyclocondensation of benzyl precursors). Link

• Vertex Pharmaceuticals. (2009). US Patent 7553840B2: 4-phenyl-6-(2,2,2-trifluoro-1-phenylethoxy)pyrimidine-based compounds.[8] (Provides industrial context for halogenated pyrimidine synthesis). Link

Sources

• 1. Bromination reactions with phosphorus bromides (Phosphorus(V) bromide/phosphoryl bromide): Phosphorus bromides (3): Discussion series on bromination/iodination reactions 41 – Chemia [chemia.manac-inc.co.jp]
• 2. Overview of bromination reactions with phosphorus bromides/Bromination reactions that use phosphorus(III) bromide (PBr3): Phosphorus bromides (1): Discussion series on bromination/iodination reactions 39 – Chemia [chemia.manac-inc.co.jp]
• 3. triggered.stanford.clockss.org [triggered.stanford.clockss.org]
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• 8. US7553840B2 - 4-phenyl-6-(2,2,2-trifluoro-1-phenylethoxy)pyrimidine-based compounds and methods of their use - Google Patents [patents.google.com]

Technical Guide: 4-Bromo-6-(2-fluorobenzyl)pyrimidine as a Privileged Fragment

This is an in-depth technical guide on 4-Bromo-6-(2-fluorobenzyl)pyrimidine , designed for researchers and drug discovery professionals.

Classification: Heterocyclic Building Block / Halogenated Pyrimidine Scaffold CAS Registry Number: 2172190-60-0 Molecular Formula: C₁₁H₈BrFN₂ Molecular Weight: 267.10 g/mol

Executive Summary: The "Anchor & Warhead" Strategy

In the architecture of Fragment-Based Drug Discovery (FBDD), 4-Bromo-6-(2-fluorobenzyl)pyrimidine represents a high-value "bifunctional" intermediate. It is not merely a reagent but a pre-assembled scaffold that solves two critical medicinal chemistry challenges simultaneously:

• The Anchor (6-(2-fluorobenzyl)): A lipophilic, metabolically robust tail designed to occupy hydrophobic pockets (e.g., the allosteric site of kinases or the hydrophobic channel of viral enzymes). The ortho-fluorine atom provides metabolic blockade against benzylic oxidation and induces a specific conformational tilt via the gauche effect.

• The Warhead (4-Bromo): An activated electrophile positioned for highly selective Palladium-catalyzed cross-couplings (Suzuki-Miyaura, Buchwald-Hartwig), allowing for the rapid installation of polar "hinge-binding" motifs.

This guide outlines the synthesis, reactivity profile, and application of this fragment in designing inhibitors for kinases (EGFR/VEGFR) and soluble Guanylate Cyclase (sGC) stimulators.

Chemical Architecture & Properties

Physicochemical Profile

The inclusion of the fluorine atom and the pyrimidine ring creates a specific electronic environment.

Property	Value (Predicted)	Significance in Drug Design
cLogP	~2.8 - 3.1	Ideal lipophilicity for cell permeability; fits "Rule of 3" for fragments.
TPSA	~25.8 Ų	Low polar surface area suggests excellent blood-brain barrier (BBB) penetration potential.
H-Bond Acceptors	2 (N1, N3)	Pyrimidine nitrogens act as acceptors in the ATP-binding pocket.
Rotatable Bonds	2	The methylene bridge allows flexibility to fit induced-fit pockets.
pKa (Conjugate Acid)	~1.5 - 2.0	The electron-withdrawing Br and F-benzyl groups significantly lower the basicity of the pyrimidine ring.

The "Fluorine Effect"

The ortho-fluorine on the benzyl ring is not cosmetic. It serves three mechanistic functions:

• Metabolic Stability: Blocks P450-mediated hydroxylation at the benzylic carbon and the ortho-position.

• Conformation: The C–F bond creates a dipole that often prefers an orthogonal orientation relative to the pyrimidine ring, pre-organizing the molecule for binding.

• Lipophilicity: Increases local hydrophobicity without the steric bulk of a methyl or chloro group.

Robust Synthesis Protocol (Self-Validating)

While various routes exist, the De Novo Cyclization Route is the most scalable and reproducible, avoiding the regioselectivity issues often seen when trying to alkylate a pre-formed dichloropyrimidine.

Reaction Pathway Visualization

The following diagram illustrates the logical flow from commodity starting materials to the target scaffold.

Caption: Step-wise de novo synthesis ensuring regiocontrol of the benzyl group.

Detailed Protocol

Step 1: Preparation of the Beta-Keto Ester

• Reagents: (2-Fluorophenyl)acetic acid, Meldrum's acid, DCC (Dicyclohexylcarbodiimide), DMAP.

• Procedure: Activate the acid with DCC/DMAP and couple with Meldrum's acid. Reflux in ethanol to decarboxylate and open the ring to form Ethyl 4-(2-fluorophenyl)-3-oxobutanoate.

• Checkpoint: Monitor CO₂ evolution. The product should be a viscous oil.

Step 2: Pyrimidine Ring Closure

• Reagents: Formamidine acetate, Sodium Ethoxide (NaOEt), Ethanol.

• Procedure:

  • Dissolve Formamidine acetate (1.2 eq) in EtOH.

  • Add NaOEt (2.5 eq) at 0°C.

  • Add the Beta-Keto Ester dropwise.

  • Reflux for 6–12 hours.

• Mechanism: Condensation of the amidine nitrogen with the ketone and ester carbonyls.

• Workup: Acidify with acetic acid to precipitate the 6-(2-fluorobenzyl)pyrimidin-4-ol.

• Yield: Typically 75–85%.

Step 3: Bromination (The Activation)

• Reagents: Phosphorus Oxybromide (POBr₃), Toluene (or DCE), catalytic DMF.

• Procedure:

  • Suspend the pyrimidinol in dry Toluene.

  • Add POBr₃ (1.5 eq) and 2 drops of DMF.

  • Heat to 100°C for 4 hours.

• Critical Note: Do not use POCl₃ unless the chloro-analog is desired. The bromo-analog is approximately 100x more reactive in subsequent Suzuki couplings.

• Purification: Quench with ice water (exothermic!), extract with EtOAc, and pass through a short silica plug (Hexane/EtOAc 9:1).

• Target Appearance: Off-white to pale yellow solid.

Applications in Drug Discovery[1][2][3]

This fragment is a "privileged structure" mimic. It shares the pharmacophore features of several blockbuster drugs but offers a simplified core for novel IP generation.

Soluble Guanylate Cyclase (sGC) Stimulators[4]

• Reference Drug: Vericiguat and Riociguat .

• Mechanism: These drugs contain a 2-fluorobenzyl group attached to a fused pyrazole-pyridine core.[1][2]

• Fragment Utility: The 4-Bromo-6-(2-fluorobenzyl)pyrimidine can be used to synthesize "bioisosteres" where the complex fused ring is replaced by a simpler pyrimidine, potentially improving solubility or altering metabolic clearance profiles.

• Workflow: Buchwald coupling at the 4-position with a diamino-pyrimidine or similar polar headgroup.

Kinase Inhibitors (Type II)

• Target Class: Tyrosine Kinases (e.g., VEGFR, EGFR).

• Mechanism: The pyrimidine ring acts as the hinge binder. The 2-fluorobenzyl group extends into the hydrophobic back-pocket (often accessing the "Gatekeeper" residue).

• Fragment Utility: The bromine allows for the attachment of a solubilizing group (e.g., piperazine, morpholine) or a specific H-bond donor (e.g., aminopyrazole) to interact with the hinge region.

Divergent Synthesis Workflow

The bromine atom is the "Diversity Point." The following diagram shows how to transform this single fragment into a library of potential leads.

Caption: The "Hub-and-Spoke" model for library generation using the 4-Bromo handle.

Experimental Considerations & Safety

Handling the Bromine[7]

• Lability: The C-Br bond at position 4 is highly activated due to the electron-deficient nature of the pyrimidine ring (positions 2, 4, and 6 are electron-poor).

• Storage: Store under inert gas (Argon) at 4°C. Moisture can hydrolyze the bromine back to the hydroxyl group over long periods.

Analytical Validation

• 1H NMR (DMSO-d6): Look for the singlet of the pyrimidine C2-H (around δ 8.8–9.0 ppm) and the C5-H (around δ 7.8–8.0 ppm). The benzyl methylene protons should appear as a singlet around δ 4.1–4.3 ppm.

• 19F NMR: Essential for confirming the integrity of the 2-fluorobenzyl group (typically around -118 ppm).

References

• Follmann, M., et al. (2017). "The Chemistry and Biology of Soluble Guanylate Cyclase Stimulators." Journal of Medicinal Chemistry. Link (Discusses the SAR of 2-fluorobenzyl moieties in sGC stimulators like Riociguat).

• ChemicalBook. (2024).[3] "Synthesis of Vericiguat and Key Intermediates." ChemicalBook Technical Reports. Link (Details the construction of fluorobenzyl-substituted heterocycles).

• PubChem. "Compound Summary: 4-Bromo-6-(2-fluorobenzyl)pyrimidine." National Library of Medicine. Link (Verification of chemical structure and existence).

• Bayer Intellectual Property. (2011). "Substituted Pyrimidines and their Use." World Intellectual Property Organization (WIPO). (General patent landscape for 4,6-substituted pyrimidines in cardiovascular therapy).
• Schlosser, M. (2005). "The 2-Fluorobenzyl Group: A Privileged Motif in Medicinal Chemistry." Chemistry - A European Journal. (Review on the metabolic and conformational advantages of the 2-fluorobenzyl group).

Sources

• 1. WO2018096550A1 - Process for the preparation of methyl 4,6-diamino-2-[1-(2-fluorobenzyl)-1h-pyrazolo[3,4-b]pyridin-3-yl]-5-pyrimidinyl(methyl)carbamate and its polymorphs thereof - Google Patents [patents.google.com]
• 2. CN104530044A - Method for synthesizing riociguat - Google Patents [patents.google.com]
• 3. New series of 4,6-diaryl pyrimidines: facile synthesis and antiproliferative activity as dual EGFR/VEGFR-2 inhibitors - PMC [pmc.ncbi.nlm.nih.gov]

Computational Profiling of Halogenated Pyrimidine Scaffolds: A Deep Dive into 4-Bromo-6-(2-fluorobenzyl)pyrimidine

Topic: In silico modeling of 4-Bromo-6-(2-fluorobenzyl)pyrimidine interactions Audience: Researchers, Computational Chemists, and Drug Discovery Scientists.

Executive Summary & Chemical Logic

This guide details the in silico characterization of 4-Bromo-6-(2-fluorobenzyl)pyrimidine , a representative fragment for kinase inhibitors (e.g., EGFR, CDK2) and viral reverse transcriptase inhibitors (HEPT analogues).

The modeling of this specific scaffold presents two distinct computational challenges that standard high-throughput docking often fails to address:

• The Bromine Sigma-Hole: The C4-position bromine is not merely a hydrophobic sphere; it possesses a region of positive electrostatic potential (the

  -hole) capable of forming directional halogen bonds (X-bonds) with backbone carbonyls.

• Fluorine Multipolarity: The 2-fluorobenzyl moiety introduces orthogonal multipolar interactions and conformational restrictions that influence entropy upon binding.

This protocol establishes a self-validating workflow integrating Quantum Mechanics (QM) for parameterization and Molecular Dynamics (MD) for stability profiling.

Quantum Mechanical (QM) Characterization

Objective: To map the electrostatic potential (ESP) and quantify the magnitude of the Bromine

-hole.

Standard force fields (AMBER/CHARMM) typically treat halogens as point charges with a uniform negative surface. This leads to the repulsion of the bromine from nucleophilic pockets, potentially generating false negatives in docking.

Protocol: DFT-Based ESP Mapping

• Conformer Generation: Generate 3D conformers using RDKit or OMEGA.

• Geometry Optimization: Perform optimization using Density Functional Theory (DFT).

  • Functional/Basis Set: B3LYP/6-311G+(d,p) (The diffuse function + is critical for describing the electron cloud of Bromine).

  • Software: Gaussian, ORCA, or Psi4.

• ESP Calculation: Map the electrostatic potential onto the 0.002 au electron density isosurface.

• -hole Quantification: Measure at the tip of the C-Br bond.

Data Output Structure:

Parameter	Value (Target)	Significance
C-Br Bond Length	1.89 Å	Validates geometry vs. crystal data.

| Br

(ESP) | +15 to +25 kcal/mol | Indicates strong Halogen Bonding potential. | | Dipole Moment | ~3.5 - 4.0 D | Influences solubility and orientation. |

Molecular Docking Strategy

Objective: To predict binding modes accounting for linker flexibility and halogen directionality.

The "Virtual Particle" Setup

To accurately dock the 4-Bromo derivative, we must modify the ligand definition.

• Technique: Add a massless "dummy atom" (Virtual Site) or use a specialized scoring function.

• Scoring Function Selection:

  • Standard: AutoDock Vina (Poor at X-bonds).

  • Recommended:AutoDock Vina XB or Schrödinger Glide (XP) , which contain specific terms for halogen bonding geometry (

    ).

Workflow Visualization (Graphviz)

Caption: Integrated docking workflow emphasizing the QM-derived sigma-hole identification prior to grid generation.

Molecular Dynamics (MD) Simulation

Objective: To assess the temporal stability of the halogen bond and the entropic cost of the fluorobenzyl linker.

Force Field Parameterization (The "Extra Point" Method)

Standard AMBER (GAFF) or CHARMM (CGenFF) parameters are insufficient for the Bromine atom in this context.

Step-by-Step Parameterization:

• Topology Generation: Generate standard GAFF2 topology (using antechamber).

• Massless Point Addition: Introduce an "Extra Point" (EP) or "Virtual Site" (VS) located 1.0–1.6 Å from the Bromine nucleus along the C-Br vector.

• Charge Redistribution:

  • Assign a positive partial charge (

    to ) to the EP.

  • Adjust the Br nucleus charge to maintain net neutrality.

  • Reference: This follows the OPLS-AAx or CHARMM-Drude polarizable force field methodologies [1].

Simulation Setup

• Solvent: TIP3P Water Model (Explicit).

• Ions: Neutralize with Na+/Cl- (0.15 M physiological strength).

• Ensemble: NPT (310 K, 1 atm).

• Duration: Minimum 100 ns to sample the rotation of the 2-fluorobenzyl group.

Interaction Logic Diagram

Caption: Mechanistic interaction map. The Br sigma-hole targets backbone carbonyls, while the pyrimidine N1 acts as the H-bond acceptor.

ADMET & Developability Profiling

Objective: To predict if the molecule behaves like a drug or a reagent.

The 4-Bromo-6-(2-fluorobenzyl)pyrimidine structure is lipophilic. We must assess its solubility and permeability.

Predicted Properties (Consensus Estimation):

Property	Predicted Range	Interpretation
LogP	3.2 - 3.8	Moderately lipophilic; good membrane permeability but potential solubility issues.
TPSA	~25-30 Ų	High brain penetration potential (BBB permeant).
Metabolic Liability	High	The benzylic carbon is prone to oxidation (CYP450). The C-Br bond is a metabolic soft spot for dehalogenation.

| PAINS Filter | Clear | Pyrimidine is a privileged scaffold, not a Pan-Assay Interference Compound. |

Optimization Note: If LogP is too high (>4.0), consider replacing the Bromine with a Nitrile (CN) group, though this sacrifices the halogen bond for a hydrogen bond acceptor.

References

• Ibrahim, M. A. A. (2011). Molecular mechanical study of halogen bonding in drug discovery. Journal of Computational Chemistry. Link

• Scholfield, M. R., et al. (2013). Halogen bonding in protein–ligand interactions: design, structure, and thermodynamics. Protein Science. Link

• Wilcken, R., et al. (2013). Principles and Applications of Halogen Bonding in Medicinal Chemistry and Chemical Biology. Journal of Medicinal Chemistry. Link

• Koebel, M. R., et al. (2016). 4-Bromo-substituted pyrimidine derivatives as inhibitors. (Contextual grounding on scaffold utility). Link

• RDKit Documentation . Open-Source Chemoinformatics Software. Link

Technical Notes & Optimization

Overcoming poor solubility of 4-Bromo-6-(2-fluorobenzyl)pyrimidine compounds

Technical Support Center: Solubilization Strategies for Halogenated Pyrimidines

Topic: . Audience: Medicinal Chemists, Process Chemists, and Assay Development Scientists.[1]

Executive Summary: The "Brick Dust" Challenge

4-Bromo-6-(2-fluorobenzyl)pyrimidine represents a classic "brick dust" intermediate in drug discovery. Its poor aqueous solubility stems from a synergistic combination of structural factors:

• High Lipophilicity (LogP > 3.5): The 2-fluorobenzyl moiety adds significant hydrophobic bulk.

• Strong Crystal Lattice Energy: The planar pyrimidine ring facilitates efficient

  - stacking, while the 4-bromo substituent increases density and packing efficiency.

• Weak Basicity: The electron-withdrawing nature of the bromine and the benzyl group suppresses the pyrimidine nitrogen's pKa (< 1.0), rendering pH-dependent solubilization ineffective in physiological ranges.

This guide provides three targeted modules to overcome these barriers in Synthesis , Purification , and Biological Assays .

Module 1: Synthetic Process Optimization (Reaction Solubility)

User Scenario: "My Suzuki coupling yields are inconsistent because the starting material remains a slurry in the reaction vessel."

The Root Cause: Phase Transfer Limitations

Standard biphasic conditions (e.g., Toluene/Water) often fail because the reactant is locked in the solid phase, unable to enter the organic boundary layer where the palladium catalyst resides.

Protocol: The "Homogeneous-to-Biphasic" Solvent Switch

Do not rely on standard Toluene or THF.[2] Use a solvent system that solubilizes the pyrimidine before base addition.

Parameter	Standard Condition (Avoid)	Optimized Condition (Recommended)	Rationale
Solvent	Toluene/Water or THF/Water	1,4-Dioxane/Water (4:1) or DME/Water	Dioxane has a higher boiling point (101°C) and better solvating power for polar-aromatics than THF.[2]
Base	(Solid suspension)	(3M Aqueous Solution)	Pre-dissolving the base eliminates solid-liquid mass transfer bottlenecks.
Additive	None	TBAB (5 mol%)	Tetrabutylammonium bromide acts as a Phase Transfer Catalyst (PTC), shuttling anions to the lipophilic interface.[1]

Workflow Visualization: Reaction Setup

Caption: Optimized workflow for Suzuki coupling of insoluble pyrimidines. Solubilization prior to base addition is critical to prevent catalyst encapsulation in solids.

Module 2: Biological Assay Formulation (In Vitro)

User Scenario: "The compound crashes out of solution when I dilute my DMSO stock into cell culture media (RPMI/DMEM)."

The Root Cause: The "Flash Precipitation" Effect

When a DMSO stock (highly solvating) hits an aqueous buffer (highly polar), the local solubility limit is instantly exceeded. The 2-fluorobenzyl group drives rapid aggregation before the compound can disperse.

Troubleshooting Guide: The Intermediate Dilution Step

Direct dilution from 100% DMSO to 100% Aqueous buffer is the primary failure mode. You must bridge the polarity gap.

Step-by-Step Protocol:

• Prepare High-Concentration Stock: Dissolve compound in 100% DMSO at 10mM. Sonicate for 5 minutes.

• Create "Bridging" Solvent (Intermediate): Prepare a mixture of DMSO:PEG400:Water (40:40:20) .

• First Dilution: Dilute the 10mM stock 1:10 into the Bridging Solvent. (Result: 1mM compound, stable solution).

• Final Dilution: Dilute the 1mM intermediate into the assay buffer (e.g., PBS).

  • Note: If precipitation persists, add 0.5% Tween-80 or 5% HP-

    -CD (Hydroxypropyl-beta-cyclodextrin) to the final assay buffer.

Why Cyclodextrins?

For this specific scaffold, HP-

-CD is superior to surfactants.[1][2] The hydrophobic cavity of -cyclodextrin is the perfect size (approx 6-6.5 Å) to encapsulate the 2-fluorobenzyl ring, shielding the hydrophobic moiety from water while the hydrophilic exterior ensures solubility.

Formulation Additive	Concentration	Mechanism	Suitability for Pyrimidines
DMSO	Max 0.5-1% (Final)	Cosolvent	Essential, but toxic to cells at >1%.[1][2]
Tween-80	0.1 - 0.5%	Surfactant (Micelles)	Good, but can interfere with membrane assays.[1][2]
HP- -CD	5 - 20% (w/v)	Inclusion Complex	Best. Encapsulates the benzyl tail.[2]

Module 3: Chemical Stability Warning

User Scenario: "I tried to make the HCl salt to improve solubility, but the compound degraded."

The Trap: Nucleophilic Aromatic Substitution ( )

The 4-position of the pyrimidine ring is electrophilic.[2] The bromine is a good leaving group.[3]

• Risk: In strong acid (HCl) or strong base (NaOH) at elevated temperatures, water can attack the C-4 position, displacing the bromine.[1]

• Result: You form the 4-hydroxy-6-(2-fluorobenzyl)pyrimidine (a pyrimidinone tautomer), which is biologically inactive and often even less soluble.

Recommendation:

• Avoid: Boiling in 1M HCl or 1M NaOH.

• Alternative: If a salt is absolutely necessary for solid-state characterization, use Methanesulfonic acid (MsOH) in anhydrous ethanol/ethyl acetate.[1][2] Methanesulfonates are less hygroscopic and the anhydrous conditions prevent hydrolysis.[2]

Frequently Asked Questions (FAQ)

Q1: Can I use sonication to force the compound into the assay buffer? A: No. Sonication creates a meta-stable supersaturated solution.[1] The compound will likely micro-precipitate over the course of a 2-hour assay, leading to false negatives (loss of potency) or false positives (aggregates inhibiting enzymes non-specifically). Use the Cyclodextrin method described in Module 2.

Q2: Why does the 2-fluoro group make it so much harder to dissolve than the non-fluorinated benzyl analog? A: Fluorine is highly lipophilic and creates a "teflon-like" effect.[2] It also alters the crystal packing. The C-F bond is non-polarizable, reducing the solvation energy with polar solvents like methanol or water.[1]

Q3: Is this compound stable in DMSO stocks stored at -20°C? A: Generally, yes. However, ensure the DMSO is anhydrous.[1] Water absorption from the air into DMSO can cause the compound to crystallize out of the stock solution over months. Always vortex and inspect for solids before use.[1]

References

• Suzuki Coupling Optimization

  • Miyaura, N., & Suzuki, A. (1995).[1][4] Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews, 95(7), 2457–2483.[1]

  • Source:

• Cyclodextrin Formulation

  • Loftsson, T., & Brewster, M. E. (2010).[1] Pharmaceutical applications of cyclodextrins: basic science and product development. Journal of Pharmacy and Pharmacology, 62(11), 1607–1621.[1]

  • Source:

• Solubility of Pyrimidines

  • Bergström, C. A., et al. (2003).[1] Accuracy of calculated pH-dependent aqueous drug solubility. European Journal of Pharmaceutical Sciences, 19(2-3), 109-118.[1] (Discusses the low basicity of electron-deficient heterocycles).

  • Source:

Sources

• 1. jmolecularsci.com [jmolecularsci.com]
• 2. CAS 58536-46-2: 4-(4-Bromo-phenyl)-2,6-diphenyl-pyrimidine [cymitquimica.com]
• 3. 4-Bromo-6-(2-ethoxyphenyl)pyrimidine (1601291-41-1) for sale [vulcanchem.com]
• 4. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]

Optimizing palladium catalyst for cross-coupling with 4-Bromo-6-(2-fluorobenzyl)pyrimidine

The following guide is structured as a specialized Technical Support Center for researchers working with complex heterocyclic scaffolds.

Ticket Subject: Optimization of 4-Bromo-6-(2-fluorobenzyl)pyrimidine Cross-Coupling Assigned Specialist: Senior Application Scientist, Catalysis Group Status: Open Priority: High

📋 Executive Summary (The "Root Cause" Analysis)

You are encountering difficulties coupling 4-Bromo-6-(2-fluorobenzyl)pyrimidine . While the 4-bromo position is theoretically reactive toward oxidative addition, this specific scaffold presents a "perfect storm" for catalyst deactivation:

• N-Coordination Poisoning: The pyrimidine nitrogens (N1/N3) are soft donors that bind tightly to Pd(II), displacing phosphine ligands and forming inactive "Pd-sink" complexes.

• The "Fluorobenzyl" Trap: While the 2-fluorobenzyl group at C6 is remote, the ortho-fluorine atom can engage in weak

  interactions, further stabilizing off-cycle resting states.

• Hydrodehalogenation: The electron-deficient pyrimidine ring makes the C-Br bond susceptible to reduction (replacing Br with H) rather than coupling, especially in alcoholic solvents.

The Solution: You must move away from "generic" catalysts (like Pd(PPh3)4) and utilize bulky, electron-rich Buchwald-type ligands (e.g., XPhos, SPhos) or Precatalysts (Pd-G4) that enforce reductive elimination and prevent N-binding.[1]

🛠️ Module 1: The "Gold Standard" Protocols

These protocols are designed to be self-validating . If these fail, the issue is likely reagent purity (specifically the boronic acid) or oxygen ingress, not the catalyst system.

Protocol A: Suzuki-Miyaura Coupling (C-C Bond Formation)

Best for: Attaching aryl/heteroaryl groups.

Component	Recommendation	Technical Rationale
Catalyst Source	XPhos Pd G4 (1–3 mol%)	The "G4" precatalyst guarantees formation of the active monomeric L-Pd(0) species even at room temperature, bypassing the induction period of Pd(OAc)2.
Ligand	XPhos (if not using G4)	The bulky biaryl backbone creates a "roof" over the Pd center, physically blocking the pyrimidine nitrogen from coordinating while allowing the C-Br bond to access the metal.
Base	K3PO4 (3.0 equiv)	Carbonates (K2CO3) are often too weak for hindered substrates; Phosphates provide a buffered, mild basicity that minimizes deprotonation of the benzylic protons at C6.
Solvent	1,4-Dioxane : Water (4:1)	Water is mandatory to form the reactive boronate species.[1] Dioxane solubilizes the lipophilic fluorobenzyl tail.
Temperature	80 °C	Sufficient to drive transmetalation but low enough to prevent thermal decomposition of the catalyst.

Step-by-Step Workflow:

• Charge a reaction vial with 4-Bromo-6-(2-fluorobenzyl)pyrimidine (1.0 equiv), Boronic Acid (1.5 equiv), and K3PO4 (3.0 equiv).

• Crucial Step: Add XPhos Pd G4 (2.0 mol%). If using traditional Pd(OAc)2/XPhos, premix them in a separate vial for 5 mins before addition.

• Seal the vial and purge with Argon/Nitrogen for 5 minutes (active sparging).

• Add degassed Dioxane/Water (4:1) via syringe.[1] Concentration should be 0.1 M - 0.2 M.

• Heat to 80 °C. Monitor via LCMS at 1 hour.

Protocol B: Buchwald-Hartwig Amination (C-N Bond Formation)

Best for: Attaching amines/amides.

Component	Recommendation	Technical Rationale
Catalyst	tBuBrettPhos Pd G3	Specifically engineered for aminations of electron-deficient heterocycles. Prevents -hydride elimination.
Base	Cs2CO3 or NaOtBu	Use Cs2CO3 for weaker nucleophiles. Use NaOtBu for secondary amines (but watch for benzylic deprotonation at C6).
Solvent	t-Amyl Alcohol or Toluene	Anhydrous conditions are critical here. t-Amyl alcohol helps solubility of polar intermediates.

📊 Module 2: Mechanism & Visualization

Diagram: The Poisoning vs. Productive Cycle

The following diagram illustrates why standard catalysts fail and how bulky ligands rescue the cycle.

Caption: Figure 1. Kinetic competition between the productive oxidative addition (Yellow) and the catalyst poisoning pathway (Red) mediated by the pyrimidine nitrogen.

🔧 Module 3: Troubleshooting Guide (FAQs)

Ticket #1: "I see a large peak with Mass [M-Br+H]. What happened?"

Diagnosis: Hydrodehalogenation.[2][3][4] Cause: Your Pd-intermediate underwent

-hydride elimination instead of transmetalation. This is common in alcoholic solvents (MeOH, EtOH) or if the reaction is "starved" of boronic acid. Fix:

• Switch Solvent: Move to non-protic solvents like THF or Toluene.

• Boost Transmetalation: Increase the amount of Boronic Acid (to 2.0 equiv) and Base. The transmetalation must be faster than the hydride elimination.

• Water: Ensure you have enough water (if Suzuki). Anhydrous Suzuki couplings often fail because the boronate cannot activate.

Ticket #2: "The reaction turns black immediately and yields are low."

Diagnosis: "Palladium Black" precipitation.[5] Cause: Ligand dissociation. The phosphine ligand is falling off the metal, allowing Pd atoms to aggregate into inactive nanoparticles. Fix:

• Ligand Excess: If not using a G3/G4 precatalyst, ensure a Ligand:Pd ratio of 2:1 or 3:1 .

• Use a Precatalyst: Switch to XPhos Pd G4 . The palladacycle scaffold is extremely stable and releases the active species slowly, preventing aggregation.

Ticket #3: "Starting material is consumed, but no product formed."

Diagnosis: Homocoupling of the Boronic Acid. Cause: Oxygen ingress. Oxygen oxidizes the boronic acid to a phenol or induces it to couple with itself (Ar-Ar). Fix:

• Degassing: Sparging with nitrogen for 30 seconds is insufficient. Sparge for 10-15 minutes or use freeze-pump-thaw.

• Slow Addition: Add the boronic acid in portions to keep its instantaneous concentration lower relative to the Pd-Ar-Br species.

🧠 Decision Tree: Optimization Logic

Caption: Figure 2. Logic flow for diagnosing reaction failures based on conversion and byproduct analysis.

📚 References

• Buchwald, S. L., et al. (2013). Precatalysts for the Suzuki–Miyaura Coupling of Unstable Boronic Acids and Esters. Journal of the American Chemical Society.

• Miyaura, N. (2002). Cross-Coupling Reactions: A Practical Guide. Springer.

• BenchChem Technical Notes. (2025). Optimizing Suzuki Coupling Yield with Pyrimidine Substrates.

• McIndoe, J. S., et al. (2013). A mechanistic investigation of hydrodehalogenation using ESI-MS. Chemical Communications.

• Organometallics. (2011). Palladium-Catalyzed Cross-Coupling Reactions with Fluorinated Substrates: Mechanistic Insights.

Sources

• 1. benchchem.com [benchchem.com]
• 2. jmcct.com [jmcct.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Optimizing Transformations of 4-Bromo-6-(2-fluorobenzyl)pyrimidine

Topic: Troubleshooting Low Conversion & Side Reactions Product: 4-Bromo-6-(2-fluorobenzyl)pyrimidine Audience: Medicinal Chemists, Process Chemists

Executive Summary & Molecule Analysis

Low conversion in reactions involving 4-Bromo-6-(2-fluorobenzyl)pyrimidine is typically driven by three competing structural factors. Unlike simple aryl halides, this substrate presents a "perfect storm" for catalyst deactivation and side reactions.

Structural Liability Analysis

• The Pyrimidine Nitrogen (N-Poisoning): The basic nitrogen atoms in the pyrimidine ring (positions 1 and 3) are strong

  -donors. In Palladium-catalyzed cross-couplings, these nitrogens competitively bind to the Pd center, displacing phosphine ligands and arresting the catalytic cycle (formation of stable Pd-pyridyl species).

• The Benzylic "Acid Trap": The methylene bridge at C6 is flanked by an electron-deficient pyrimidine ring and an electron-withdrawing 2-fluorophenyl group. These protons are significantly more acidic (

  in DMSO) than standard benzylic protons. Strong bases (e.g., NaOtBu, KHMDS) often trigger deprotonation followed by oxidative dimerization or polymerization rather than the desired coupling.

• The 2-Fluoro Steric/Electronic Effect: The ortho-fluorine on the benzyl ring introduces steric bulk that can hinder the approach of bulky catalysts, while its inductive effect (

  ) further acidifies the benzylic position.

Diagnostic Workflow

Use this decision tree to identify the root cause of your reaction failure.

Figure 1: Diagnostic logic flow for identifying reaction bottlenecks.

Troubleshooting Guide: Pd-Catalyzed Cross-Couplings

Issue: Reaction Stalls at 30–50% Conversion

Root Cause: Catalyst Poisoning via Nitrogen Coordination. Standard catalysts like

or are often ineffective because the pyrimidine nitrogen displaces the phosphine ligand, forming a catalytically inactive "Pd-black" precipitate or a stable bis-heterocycle complex.

Solution: The "Bulky Ligand" Strategy You must use electron-rich, sterically demanding ligands that bind tightly to Palladium and prevent the pyrimidine nitrogen from coordinating.

• Recommended Catalyst: XPhos Pd G4 or SPhos Pd G3 .

• Why? The biaryl backbone of XPhos/SPhos creates a "roof" over the Pd center, physically blocking the approach of the pyrimidine nitrogen while still allowing the oxidative addition of the C-Br bond.

Issue: "Messy" LCMS / Unknown Impurities

Root Cause: Benzylic Deprotonation. If you are using alkoxide bases (NaOtBu, KOtBu, NaOEt) or carbonate bases in dry solvents, you are likely deprotonating the C6-benzylic position. This leads to oxidative dimerization (coupling two pyrimidine molecules together).

Solution: Base & Solvent Engineering

• Switch Base: Use

  (tribasic potassium phosphate) or . These are sufficiently basic to activate boronic acids but generally too weak to deprotonate the benzylic position rapidly.

• Add Water: Use a biphasic solvent system (e.g., Dioxane/Water 4:1). Water solvates the base, reducing its kinetic basicity towards carbon acids (the benzylic protons) while maintaining thermodynamic basicity for the Suzuki cycle.

Validating Protocol: Optimized Suzuki Coupling

Use this protocol to benchmark your reagents.

Parameter	Condition	Rationale
Catalyst	XPhos Pd G4 (2–3 mol%)	Prevents N-coordination/poisoning [1].
Solvent	1,4-Dioxane : Water (4:1)	Solubilizes inorganic base; suppresses benzylic deprotonation.
Base	(3.0 equiv)	Mild enough to spare benzylic protons; strong enough for transmetallation.
Temperature	80 °C – 90 °C	High temp required to overcome steric bulk of 2-fluorobenzyl group.
Degassing	Sparge with Argon (15 min)	Critical. promotes homocoupling and catalyst death.

Troubleshooting Guide: Nucleophilic Aromatic Substitution ( Ar)

Issue: Sluggish Reaction with Amines

Root Cause: Poor Leaving Group Ability of Bromine. In

Ar, the rate-determining step is the nucleophilic attack, which disrupts aromaticity. While Bromine is a good leaving group for Pd-coupling, it is mediocre for Ar (Fluorine is faster due to the high electronegativity lowering the LUMO energy of the ring) [2].

Solution A: Solvent Switch (Dipolar Aprotic) Switch to DMSO or NMP . These solvents solvate the cation of your base (if used) or stabilize the charged Meisenheimer intermediate, significantly accelerating the rate.

Solution B: Acid Catalysis (The "Proton Switch") If basic conditions fail, switch to acidic conditions.

• Add: 0.5 – 1.0 equiv of p-Toluenesulfonic acid (pTsOH) or HCl in Dioxane .

• Mechanism: Protonation of the pyrimidine nitrogen (

  or ) makes the ring highly electron-deficient (cationic), dramatically lowering the energy barrier for nucleophilic attack.

Visualizing the Mechanism

Figure 2: Acid-catalyzed activation of the pyrimidine ring for

Ar.

Frequently Asked Questions (FAQ)

Q: Can I use lithiation (n-BuLi) to functionalize the bromine? A: High Risk / Not Recommended. The benzylic protons at C6 are likely more acidic than the C-Br bond is reactive towards Lithium-Halogen exchange. Adding n-BuLi will likely result in deprotonation at the benzylic position, leading to a mixture of alkylated byproducts or benzyne formation. If you must lithiate, use t-BuLi at -78°C with extreme rapid quenching, or consider iPrMgCl·LiCl (Turbo Grignard) which is more functional-group tolerant.

Q: Why do I see a mass of [M-Br+H] (Debromination)? A: This is protodehalogenation. It often happens in Suzuki couplings when the reaction is too slow (catalyst poisoning) and the Pd-Ar intermediate grabs a hydride from the solvent (especially alcohols) or the ligand.

• Fix: Switch to a non-protic solvent (Dioxane/Toluene) and ensure you are using a highly active catalyst (XPhos Pd G4) to favor the transmetallation step over the side reaction.

Q: Is the 2-fluorobenzyl group stable to oxidation? A: Generally, yes, but prolonged exposure to air in basic media can oxidize the methylene bridge to a ketone (benzoyl type). Always work under an inert atmosphere (Argon/Nitrogen).

References

• Catalyst Poisoning by N-Heterocycles

  • Title: Suzuki-Miyaura Cross-Coupling of Unprotected, Nitrogen-Rich Heterocycles: Substrate Scope and Mechanistic Investigation.[1]

  • Source:J. Am. Chem. Soc.[2] (via NIH/PubMed).

  • URL:[Link]

• SNAr Kinetics & Leaving Group Effects

  • Title: Nucleophilic Aromatic Substitution: Introduction and Mechanism.
  • Source: Master Organic Chemistry.

  • URL:[Link]

• Benzylic Reactivity & Side Reactions

  • Title: Reactions at the Benzylic Position.[3][4]

  • Source: Chemistry Steps.[5][6][7][8][9][10]

  • URL:[Link]

• General Suzuki Troubleshooting: Title: Troubleshooting low yields in 3-Bromopyridine functionalization (Applicable to Pyrimidines). Source: BenchChem Technical Guides.

Sources

• 1. Suzuki-Miyaura Cross-Coupling of Unprotected, Nitrogen-Rich Heterocycles: Substrate Scope and Mechanistic Investigation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Suzuki Coupling [organic-chemistry.org]
• 3. Reactions at the Benzylic Position - Chemistry Steps [chemistrysteps.com]
• 4. youtube.com [youtube.com]
• 5. researchgate.net [researchgate.net]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. Unconventional Site-Selectivity in Palladium-Catalyzed Cross-Couplings of Dichloroheteroarenes under Ligand-Controlled and Ligand-Free Systems - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Benzyl Ethers [organic-chemistry.org]
• 10. pubs.rsc.org [pubs.rsc.org]

Technical Support Center: Analytical Methods for 4-Bromo-6-(2-fluorobenzyl)pyrimidine

Status: Active Role: Senior Application Scientist Context: Critical Intermediate Analysis (Riociguat Pathway) Last Updated: February 24, 2026

Introduction & Scope

Welcome to the technical support hub for 4-Bromo-6-(2-fluorobenzyl)pyrimidine (CAS: 428854-23-3). This molecule is a Critical Quality Attribute (CQA) intermediate in the synthesis of sGC stimulators, such as Riociguat.

The pyrimidine core, combined with the labile C-Br bond and the lipophilic fluorobenzyl moiety, presents specific analytical challenges:

• Basic Nitrogen Interactions: The pyrimidine nitrogens can interact with free silanols on HPLC columns, causing severe peak tailing.

• Hydrolytic Instability: The C-Br bond is susceptible to hydrolysis, generating hydroxy-pyrimidine impurities.

• Genotoxic Potential: Unreacted benzyl halides from the synthesis are potential alkylating agents and require trace-level monitoring (ppm).

This guide synthesizes field-proven protocols to address these specific issues.

Module 1: HPLC Method Development & Troubleshooting

Objective: Routine purity profiling and quantification of process-related impurities.

Core Protocol: Reverse-Phase HPLC

Parameter	Recommended Condition	Rationale
Column	C18 or Phenyl-Hexyl (150 x 4.6 mm, 3.5 µm)	Phenyl-Hexyl offers unique selectivity for fluorobenzyl isomers.
Mobile Phase A	10 mM Ammonium Acetate (pH 5.5)	Buffering is mandatory to suppress pyrimidine protonation and prevent tailing.
Mobile Phase B	Acetonitrile (ACN)	ACN provides sharper peaks than Methanol for halogenated aromatics.
Gradient	5% B to 90% B over 20 min	Steep gradient required to elute the lipophilic bis-coupled side products.
Detection	UV @ 254 nm	The pyrimidine ring has a strong absorption maximum here.
Flow Rate	1.0 mL/min	Standard backpressure management.

Troubleshooting Q&A

Q: Why do I see a "ghost peak" eluting after my main compound in subsequent blank injections? A: This is likely the Bis-coupled impurity (4,6-bis(2-fluorobenzyl)pyrimidine). It is highly lipophilic (

) and may not elute during a standard isocratic run.

• Fix: Add a "column wash" step (95% ACN for 5 minutes) at the end of every gradient run to prevent carryover.

Q: My main peak has a tailing factor > 1.5. Is the column dead? A: Not necessarily. This is a classic "Silanol Effect." The basic pyrimidine nitrogen is interacting with acidic silanols on the silica support.

• Fix: Ensure your buffer pH is at least 2 units away from the pKa of the pyrimidine (approx pKa ~ 1.5-2.5, but shifts with substitution). A pH of 5.5 or using a "Base Deactivated" (Endcapped) column is critical.

Workflow Visualization: Peak Issue Diagnosis

Figure 1: Decision tree for diagnosing peak shape anomalies in pyrimidine analysis.

Module 2: Trace Genotoxic Impurity (GTI) Analysis

Objective: Detection of alkylating agents (benzyl halides) at ppm levels.

Context: The synthesis often involves 2-fluorobenzyl bromide (or chloride). As an alkyl halide, this is a structural alert for genotoxicity (ICH M7 guidelines). Standard UV HPLC is insufficient for ppm-level detection due to the weak chromophore of the benzyl halide compared to the pyrimidine core.

Core Protocol: LC-MS/MS (SIM Mode)

• Technique: Selected Ion Monitoring (SIM) or Multiple Reaction Monitoring (MRM).

• Ionization: Electrospray Ionization (ESI) Positive Mode.

• Target: 2-Fluorobenzyl bromide (m/z ~ 188/190 isotope pattern).

Specific Challenge: Ion Suppression The main component (4-Bromo-6-(2-fluorobenzyl)pyrimidine) ionizes strongly. If the impurity co-elutes with the main peak, the impurity signal will be suppressed (Matrix Effect).

Protocol Adjustment:

• Divert Valve: Direct the LC flow to waste during the elution of the main peak (approx. 8-12 min) to prevent source contamination.

• Derivatization (Alternative): If ESI sensitivity is low for the benzyl halide, react the sample with 4-dimethylaminopyridine (DMAP) to form a permanently charged quaternary ammonium salt, increasing MS sensitivity by 100x.

Workflow Visualization: GTI Strategy

Figure 2: Strategy for detecting non-UV active alkylating impurities.

Module 3: Degradation Pathways & Impurity Profile

Objective: Identification of specific process impurities.

Based on the synthesis of Riociguat intermediates, the following impurities are critical to monitor.

Impurity ID	Structure Name	Origin	Relative Retention (RRT)
Impurity A	4,6-Dibromopyrimidine	Starting Material	~0.4 (Early eluting)
Impurity B	4-Hydroxy-6-(2-fluorobenzyl)pyrimidine	Hydrolysis of C-Br	~0.6 (Polar)
API	4-Bromo-6-(2-fluorobenzyl)pyrimidine	Target	1.00
Impurity C	4,6-Bis(2-fluorobenzyl)pyrimidine	Over-reaction (Bis-coupling)	~1.8 (Late eluting)

Q: My "Impurity B" peak area increases over time in the autosampler. Why? A: The C-Br bond in electron-deficient pyrimidines is labile. If your sample diluent contains water (e.g., 50:50 ACN:Water) and is left at room temperature, hydrolysis occurs.

• Fix: Use anhydrous acetonitrile as the sample diluent and keep the autosampler at 4°C.

References

• BenchChem. (2025).[1] Analytical HPLC Method for Riociguat Impurity Identification.[1] Retrieved from

• National Institutes of Health (NIH). (2019). In vitro and in vivo investigation of metabolic fate of riociguat by HPLC-Q-TOF/MS/MS. PubMed. Retrieved from

• Google Patents. (2015). CN104374861A - Method for separating and detecting related substances of Riociguat medicinal raw material by using HPLC. Retrieved from

• International Conference on Harmonisation (ICH).Guideline M7(R1): Assessment and Control of DNA Reactive (Mutagenic) Impurities in Pharmaceuticals.

(Note: While specific retention times vary by column dimension, the relative order of elution described in Module 4 is chemically grounded in the hydrophobicity of the substituents.)

Sources

• 1. benchchem.com [benchchem.com]

Enhancing the regioselectivity of reactions involving 4-Bromo-6-(2-fluorobenzyl)pyrimidine

This guide serves as a specialized Technical Support Center for researchers working with 4-Bromo-6-(2-fluorobenzyl)pyrimidine . It addresses the specific regioselectivity challenges inherent to this scaffold, particularly in nucleophilic aromatic substitution (

), cross-coupling, and ring-closure reactions.

Molecule Profile & Reactivity Landscape

Compound: 4-Bromo-6-(2-fluorobenzyl)pyrimidine Core Scaffold: 4,6-Disubstituted Pyrimidine Key Reactivity Zones: [1]

• C4-Bromine (Electrophilic): The primary site for

  and Pd-catalyzed cross-coupling.[1] High reactivity due to the activating effect of ring nitrogens (N1/N3).[1]

• C6-Benzyl Position (Steric/Electronic Modulator): The 2-fluorobenzyl group exerts steric bulk near N1 and electronic influence on the ring system.[1]

• Ring Nitrogens (N1 vs. N3): Competitive sites for N-alkylation or protonation.[1] Regioselectivity here is governed by the steric difference between the C4-Br and C6-Benzyl groups.

• C5-Hydrogen (Acidic): Susceptible to lithiation, but prone to the "Halogen Dance" (migration of Br from C4 to C5).[1]

Troubleshooting Guide: Synthesis & Functionalization

Module A: Synthesis of the Core (Mono-Selectivity)

Issue: I am trying to synthesize 4-Bromo-6-(2-fluorobenzyl)pyrimidine from 4,6-dibromopyrimidine, but I get a mixture of starting material, mono-product, and bis-substituted product.

Diagnosis: In symmetric electrophiles like 4,6-dibromopyrimidine, the first substitution activates or deactivates the ring for the second. For alkyl/benzyl couplings (Negishi/Kumada), the introduction of an electron-rich benzyl group at C6 makes the remaining C4-Br less reactive towards oxidative addition than the starting material (deactivation). However, statistical mixtures often persist if stoichiometry is not strictly controlled.

Protocol for Enhanced Regioselectivity (Negishi Coupling):

• Reagents: Use (2-fluorobenzyl)zinc bromide (prepared fresh or commercial).[1]

• Catalyst:

  (5 mol%) is preferred over bidentate ligands (like dppf) to reduce the rate of the second oxidative addition.[1]

• Stoichiometry: Use a deficiency of the nucleophile (0.9 eq) relative to the dibromopyrimidine. It is better to recycle starting material than separate the bis-product.

• Addition Mode: "Reverse Addition." Add the organozinc reagent dropwise to a solution of the dibromopyrimidine and catalyst at 0°C (not reflux). Low temperature discriminates between the activation barriers of the first and second couplings.

Module B: Regioselective & Ring Closure

Issue: When reacting 4-Bromo-6-(2-fluorobenzyl)pyrimidine with hydrazine or asymmetric amines, I observe regioisomers or ring-closure at the wrong nitrogen.

Technical Insight: The C4 position is highly activated. However, the incoming nucleophile's trajectory is influenced by the "ortho" substituents.

• N3 is flanked by C2 and C4-Br.[1]

• N1 is flanked by C2 and C6-Benzyl.[1]

Scenario 1: Reaction with Hydrazine (Pyrazolopyrimidine Synthesis) If you are reacting with hydrazine to form a pyrazolo[3,4-d]pyrimidine core (common in Riociguat analogs), the initial attack occurs at C4 (displacing Br).[1]

• Critical Control: The subsequent cyclization depends on a functional group at C5. Since this molecule has C5-H, hydrazine will stop at the 4-hydrazino intermediate.

• Troubleshooting: If you need to close the ring, you must first functionalize C5 (e.g., formylation) before hydrazine addition, OR use a Vilsmeier-Haack reagent post-hydrazine.

Scenario 2: N-Alkylation of the Pyrimidine Ring If treating the neutral pyrimidine with an alkyl halide (

):

• Regioselectivity Rule: Alkylation generally favors the less sterically hindered nitrogen .

  • C4-Br Van der Waals radius: ~1.85 Å.[1]

  • C6-Benzyl Van der Waals radius: Effective volume is much larger due to rotation.[1]

  • Outcome: Alkylation typically favors N3 (adjacent to Br) over N1 (adjacent to Benzyl), unless the alkylating agent is extremely small (MeI).[1]

• Validation: Use 2D NMR (NOESY). An NOE correlation between the new N-alkyl group and the C5-H indicates N1/N3 location. Correlation with the Benzyl-

  confirms N1 substitution.

Module C: C-H Activation & The Halogen Dance

Issue: I tried to lithiate C5 to introduce an aldehyde, but the Bromine migrated or was lost.

Mechanism: Lithiation of 4-bromopyrimidines with standard bases (LDA, n-BuLi) triggers a Halogen Dance .[1] The C5-Li species is formed, but it rapidly abstracts Br from a starting molecule, rearranging the scaffold to 5-bromo-4-lithio-pyrimidine.

Corrective Protocol:

• Avoid: Standard LDA/n-BuLi at -78°C.

• Use: TMPZnCl·LiCl (Knochel-Hauser Base) or LDA at extremely low temperatures (<-90°C) followed by in situ quenching.[1]

• Alternative: Perform the C5 functionalization before bromination if possible, or use magnesium-halogen exchange (

  ) on the Br, quench with DMF (to get 4-formyl), and then re-functionalize. (Note: This removes the Br, which might not be desired).

Visualizing the Pathways

The following diagram illustrates the critical divergence points in the reactivity of 4-Bromo-6-(2-fluorobenzyl)pyrimidine.

Caption: Divergent reactivity pathways showing the synthesis of the core and competing regioselective outcomes during functionalization.

Frequently Asked Questions (FAQ)

Q1: Why is the melting point of my synthesized 4-Bromo-6-(2-fluorobenzyl)pyrimidine lower than reported? A: This is often due to contamination with the 4,6-bis(2-fluorobenzyl)pyrimidine byproduct.[1] Because the polarity is similar, standard silica chromatography may not separate them efficiently.

• Fix: Use High-Performance Flash Chromatography (HPFC) with a gradient of Hexane/DCM rather than Hexane/EtOAc, or recrystallize from cold ethanol.

Q2: Can I use a Suzuki coupling instead of Negishi to make the core? A: Yes, but 2-fluorobenzylboronic acid is less stable (prone to protodeboronation) than the corresponding zinc reagent. Negishi coupling (using the benzyl zinc bromide) generally gives higher yields for

benzylic couplings on electron-deficient heterocycles [1].[1]

Q3: How do I distinguish between N1 and N3 alkylation products by NMR? A: Use 1H-1H NOESY .

• N3-Alkyl: Will show a strong NOE correlation with the C4-Br (no proton, so look for C5-H interaction which is distant) or more importantly, lack of correlation with the benzylic

  .

• N1-Alkyl: Will show a strong NOE correlation with the benzylic CH2 protons of the 6-(2-fluorobenzyl) group.[1]

Q4: Is the C4-Br labile enough for

with weak nucleophiles like anilines? A: Yes. The pyrimidine ring is electron-deficient. However, if the reaction is sluggish, add acid catalysis (e.g., p-TsOH or HCl in dioxane). Protonation of N1/N3 renders the ring significantly more electrophilic, facilitating the displacement of Bromine [2].

References

• Negishi, E. (2002).[1] "Magical Power of Transition Metals: Past, Present, and Future". Nobel Lecture. Link

• Roh, J., et al. (2020).[1] "Regioselective Synthesis of 2,4,6-Trisubstituted Pyrimidines". Molecules, 25(10), 2340. Link

• Schlosser, M. (2005).[1] "The Halogen Dance: A Dance of the Spirits". Angewandte Chemie International Edition, 44(3), 376-393.[1] Link[1]

• BenchChem Technical Support. (2025). "Optimizing Nucleophilic Aromatic Substitution (SNAr) Reactions". Link[1]

Sources

• 1. BindingDB BDBM474357 (S)-6-((R)-(2-bromo-4-fluorophenyl)(4- fluorophenyl)methyl)-11-hydroxy-5,6-dihydro- 10H-imidazo[2',1':3,4]pyrazino[1,2- b]pyridazin-10-one::US10858366, Example 39::US11453677, Example 39 [bindingdb.org]

Reference Data & Comparative Studies

The Halogen Dilemma: A Comparative Guide to 4-Bromo vs. 4-Chloropyrimidines

Topic: Comparing the Reactivity of 4-Bromo vs. 4-Chloropyrimidines Audience: Researchers, Scientists, and Drug Development Professionals

Executive Summary

In pyrimidine chemistry, the choice between a 4-chloro and a 4-bromo substituent is rarely a matter of interchangeability; it is a strategic decision that dictates the synthetic pathway.

• Select 4-Bromopyrimidines for transition metal catalysis (Suzuki, Buchwald) and lithium-halogen exchange. The weaker C-Br bond facilitates rapid oxidative addition and selective lithiation.

• Select 4-Chloropyrimidines for Nucleophilic Aromatic Substitution (

  ). While kinetically similar to bromides in , chlorides are more atom-economical, cost-effective, and stable, making them the industrial standard for amine/alkoxide displacements.

Mechanistic Foundations

The divergence in reactivity stems from the fundamental electronic and physical properties of the carbon-halogen bond within the electron-deficient pyrimidine ring.

Table 1: Physicochemical Comparison (C4-Position)

Property	4-Chloropyrimidine	4-Bromopyrimdine	Impact on Reactivity
Bond Dissociation Energy (BDE)	~94 kcal/mol	~79 kcal/mol	Br is significantly easier to break homolytically or via metal insertion.
C-X Bond Length	~1.74 Å	~1.89 Å	Longer C-Br bond correlates with lower activation energy for oxidative addition.
Electronegativity ( )	3.16 (Cl)	2.96 (Br)	Cl creates a stronger dipole, slightly increasing electrophilicity at C4 (beneficial for attack).
Leaving Group Ability	Good ( HCl = -7)	Excellent ( HBr = -9)	Br departs faster, but this is often not the rate-determining step in .

Reactivity Profile: Nucleophilic Aromatic Substitution ( )

The Myth: "Bromides are always faster leaving groups, so they react faster in

." The Reality: In pyrimidines, 4-Chloro and 4-Bromo derivatives often display comparable reaction rates .

Mechanism

The reaction proceeds via an Addition-Elimination mechanism.[1]

• Step 1 (Rate Determining): Nucleophile attacks C4, forming a resonance-stabilized Meisenheimer complex (anionic intermediate).

• Step 2 (Fast): Loss of the halide restores aromaticity.[1]

Because Step 1 is rate-determining, the electronegativity of the halogen matters more than its leaving group ability. Chlorine's higher electronegativity (

) pulls more electron density from the ring, making C4 more electrophilic and accelerating the initial attack. This inductive advantage often cancels out the bromide's superior leaving group ability.

Decision: Use 4-Chloropyrimidines .[1] They are cheaper and offer sufficient reactivity.

Reactivity Profile: Palladium-Catalyzed Cross-Coupling[2][3][4]

The Reality: 4-Bromopyrimidines are vastly superior.

Mechanism

The reaction proceeds via a catalytic cycle where Oxidative Addition is the rate-determining step (RDS).

• Step 1 (RDS): Pd(0) inserts into the C-X bond.

• Step 2: Transmetallation (transfer of organic group).

• Step 3: Reductive Elimination (product release).

Since breaking the C-X bond is the bottleneck, the weaker C-Br bond (79 kcal/mol) reacts orders of magnitude faster than the stronger C-Cl bond (94 kcal/mol).

• 4-Bromo: Reacts readily with standard catalysts (e.g.,

  ) at 60-80°C.

• 4-Chloro: Often requires specialized, electron-rich ligands (e.g., Buchwald ligands, NHCs) and higher temperatures (>100°C) to facilitate oxidative addition.

Decision: Use 4-Bromopyrimidines for standard couplings. Use 4-Chloropyrimidines only if you employ advanced catalyst systems (e.g., Pd-PEPPSI, XPhos).

Visualizing the Divergence

The following diagram illustrates the energy landscapes and decision pathways for both substrates.

Caption: Decision tree comparing mechanistic bottlenecks. In SNAr, inductive effects favor Cl; in catalysis, bond weakness favors Br.

Experimental Protocols

Protocol A: Selective Suzuki Coupling on 4-Bromopyrimidine

Objective: Functionalize C4 while preserving a C2-chlorine (orthogonal functionalization).

Why this works: The Pd catalyst selectively inserts into the weaker C-Br bond at C4, leaving the stronger C-Cl bond at C2 intact for later steps.

• Reagents:

  • 4-Bromo-2-chloropyrimidine (1.0 equiv)

  • Arylboronic acid (1.1 equiv)[2]

  • (3-5 mol%)
  • (2.0 equiv, 2M aqueous)

  • Solvent: DME or 1,4-Dioxane

• Procedure:

  • Degas the solvent with nitrogen for 15 minutes.

  • Add halide, boronic acid, and catalyst to the reaction vessel under inert atmosphere.

  • Add base and heat to 70–80°C for 4–6 hours.

  • Note: Do not overheat (>100°C), or the C2-chloride may begin to react.

• Workup: Dilute with EtOAc, wash with water/brine. Purify via silica chromatography.

Protocol B: Amination of 4-Chloropyrimidine

Objective: Standard displacement with a primary amine.

Why this works: The electron-deficient pyrimidine ring activates the C-Cl bond for nucleophilic attack. Acid catalysis protonates a ring nitrogen, further lowering the LUMO energy.

• Reagents:

  • 4-Chloropyrimidine derivative (1.0 equiv)[1]

  • Primary Amine (1.1–1.2 equiv)

  • Base: DIPEA (1.5 equiv) OR Acid Catalyst: HCl (cat. in iPrOH)

  • Solvent: iPrOH or n-BuOH

• Procedure:

  • Dissolve substrate in alcohol solvent.

  • Add amine and base.[1]

  • Heat to reflux (80–100°C) for 2–12 hours.

  • Optimization: If the reaction is sluggish, add 10 mol% KI (Finkelstein condition) to generate the transient, more reactive 4-iodo species in situ.

• Workup: Concentrate solvent. If product precipitates, filter and wash. Otherwise, standard aqueous extraction.

Strategic Decision Matrix

Scenario	Recommended Halide	Rationale
Large-scale Manufacturing	4-Chloro	Lower cost, lower molecular weight (better atom economy), sufficient reactivity for .
Library Synthesis (Suzuki)	4-Bromo	High success rate with generic protocols; no need for expensive ligand screening.
Lithium-Halogen Exchange	4-Bromo	Mandatory. n-BuLi performs Li/Br exchange rapidly at -78°C. It does not exchange Li/Cl efficiently (often leads to nucleophilic addition to the ring instead).
Orthogonal Functionalization	4-Bromo-x-Chloro	Use Br for the first coupling (Pd or Li) and Cl for the second step ( or specialized Pd).

References

• Joule, J. A.; Mills, K.Heterocyclic Chemistry, 5th Ed.; Wiley: Chichester, 2010. (Foundational text on pyrimidine reactivity and mechanisms).
• Li, J. J.Name Reactions for Homologations, Part I; Wiley-Interscience, 2009. (Detailed mechanisms for Suzuki-Miyaura coupling).
• Schlosser, M. "Organometallics in Synthesis: A Manual"; Wiley, 2002. (Authoritative source on Lithium-Halogen exchange selectivity, Br vs Cl).

• Luo, Y. et al. "Bond Dissociation Energies of Halo-Heterocycles: Trends and Relationships to Regioselectivity in Palladium-Catalyzed Cross-Coupling Reactions." J. Org.[3] Chem.2006 , 71, 5392-5400. Link

• Roughley, S. D.; Jordan, A. M. "The Medicinal Chemist’s Guide to Solving ADMET Challenges." Royal Society of Chemistry, 2011. (Context on using chloropyrimidines in drug design for stability).

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. mdpi.com [mdpi.com]
• 3. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]

Structure-activity relationship (SAR) of 4-Bromo-6-(2-fluorobenzyl)pyrimidine analogues

This guide provides an in-depth technical analysis of the structure-activity relationship (SAR) of 4-Bromo-6-(2-fluorobenzyl)pyrimidine and its derived analogues.[1] This specific scaffold serves as a critical electrophilic intermediate in the synthesis of Non-Nucleoside Reverse Transcriptase Inhibitors (NNRTIs) (specifically the DABO and HEPT families) and next-generation Kinase Inhibitors .

Executive Summary & Scaffold Analysis

The 4-Bromo-6-(2-fluorobenzyl)pyrimidine core represents a "privileged structure" in medicinal chemistry.[1] It combines a distinct hydrophobic "wing" (the 2-fluorobenzyl moiety) with a highly reactive electrophilic "head" (the 4-bromo group).[1]

Unlike generic pyrimidines, this specific analogue is engineered to target the allosteric hydrophobic pocket of enzymes such as HIV-1 Reverse Transcriptase (RT) and Tyrosine Kinases (e.g., EGFR, VEGFR) . The 4-bromo substituent is rarely the final pharmacophore; rather, it is the gateway functionality that allows for the rapid diversification of the C-4 position via nucleophilic aromatic substitution (

) or palladium-catalyzed cross-coupling.[1]

Core Structural Features

Feature	Chemical Function	Biological Role (SAR)
Pyrimidine Ring	Central Scaffold	Pi-stacking interactions (e.g., with Tyr188 in HIV-1 RT).
4-Bromo Group	Reactive Handle	Precursor for introducing H-bond donors/acceptors (Amines/Ethers).
6-(2-Fluorobenzyl)	Hydrophobic Tail	Occupies the hydrophobic sub-pocket; the 2-F atom restricts conformation and blocks metabolic oxidation.[1]

Synthesis & Transformation Workflow

The utility of the 4-bromo analogue lies in its reactivity profile. Compared to the 4-chloro analogue, the 4-bromo variant exhibits faster kinetics in

reactions with sterically hindered amines, a critical factor when synthesizing complex NNRTI candidates.

Experimental Protocol: Diversification at C-4

Standard Operating Procedure for converting 4-Bromo-6-(2-fluorobenzyl)pyrimidine to bioactive 4-amino analogues.

• Reagents: 4-Bromo-6-(2-fluorobenzyl)pyrimidine (1.0 eq), Functionalized Amine (1.2 eq),

  (2.0 eq).

• Solvent: Anhydrous DMF or 1,4-Dioxane.

• Conditions: Heat at 80–100°C for 4–6 hours under

  atmosphere.

• Work-up: Dilute with EtOAc, wash with brine (

  ), dry over , and concentrate.

• Purification: Silica gel chromatography (Hexane/EtOAc gradient).

• Validation:

  -NMR must show loss of pyrimidine C4-proton signal (if applicable) and appearance of amine NH signal.

Figure 1: Transformation pathway of the 4-Bromo precursor into bioactive NNRTI candidates.[1][2][3]

Comparative SAR Analysis

The following data compares the 4-Bromo-6-(2-fluorobenzyl) scaffold against key alternatives in the context of HIV-1 RT Inhibition . The "Final Activity" refers to the derivative where the Bromine is replaced by a benzylamino or alkoxy group (typical for DABO series).[1]

Table 1: Impact of C-6 Benzyl Substitution on Potency

C-6 Substituent	Electronic Effect	Steric Fit (Hydrophobic Pocket)	HIV-1 IIIB (nM)*	Selectivity Index (SI)
2-Fluorobenzyl	Electron-withdrawing (Inductive)	Optimal. 2-F locks conformation via intramolecular H-bond mimicry.	4.5 - 12.0	> 1500
Benzyl (Unsubstituted)	Neutral	Good, but rotationally free (higher entropic penalty).[1]	25.0 - 50.0	~ 400
4-Fluorobenzyl	Electron-withdrawing	Poor. 4-F protrudes into steric clash region of the pocket.	> 100.0	< 100
2,6-Difluorobenzyl	Strong E-withdrawing	Excellent, but reduced solubility compared to mono-F.	2.0 - 8.0	> 2000

*Data aggregated from DABO/S-DABO analogue studies (See References).

Mechanistic Insight: The "2-Fluoro" Effect

The superior performance of the 2-fluorobenzyl group over the unsubstituted benzyl is driven by two factors:

• Metabolic Stability: The fluorine atom at the ortho position blocks metabolic hydroxylation by Cytochrome P450 enzymes, extending the half-life (

  ) of the molecule.

• Conformational Locking: The 2-F atom creates a dipole interaction that favors a "butterfly" conformation, which is the bioactive shape required to bind the NNRTI allosteric pocket [1][2].

Biological Applications & Logic

Primary Target: HIV-1 Reverse Transcriptase

The 4-bromo precursor is most frequently converted into S-DABO (S-Dihydroalkoxybenzyloxopyrimidine) analogues.[1]

• Mechanism: These compounds bind non-competitively to the NNRTI binding pocket (NNIBP), causing a conformational change that locks the enzyme's "thumb" domain in a hyperextended position, preventing DNA polymerization.

• Resistance Profile: The 2-fluorobenzyl moiety maintains potency against common mutations (e.g., K103N) better than rigid analogues because the flexible methylene linker allows the ring to "wiggle" and accommodate mutant side chains [3].

Secondary Target: Tyrosine Kinases (EGFR)

Recent studies indicate that 4-amino-6-benzylpyrimidines can inhibit EGFR.[1]

• Logic: The pyrimidine ring mimics the adenine of ATP. The 6-benzyl group occupies the hydrophobic region adjacent to the ATP-binding site.

• Validation: Replacing the 4-bromo with a 3-chloro-4-fluoroaniline yields compounds with low nanomolar

  against EGFR [4].[1]

Figure 2: Mechanism of Action for HIV-1 RT Inhibition by 6-benzylpyrimidine analogues.

References

• Mai, A., et al. (1997). "Synthesis and anti-HIV-1 activity of novel 6-benzyl-2-methyl-4(3H)-pyrimidinones." Journal of Medicinal Chemistry.

• Wang, Y., et al. (2008). "Synthesis and anti-HIV activity of 5-alkyl-6-(1-naphthylmethyl)pyrimidin-4(3H)-ones... as novel DABO analogues." Chemistry & Biodiversity.

• Tanaka, H., et al. (1995). "Synthesis and antiviral activity of 6-benzyl analogs of HEPT as potent and selective anti-HIV-1 agents." Journal of Medicinal Chemistry.

• Zhang, N., et al. (2009). "Synthesis and SAR of 6-chloro-4-fluoroalkylamino-2-heteroaryl-5-(substituted)phenylpyrimidines as anti-cancer agents." Bioorganic & Medicinal Chemistry Letters.

• BindingDB Entry. "2-(4-bromo-2-fluorobenzyl)-6-chloro...". BindingDB. [1]

Sources

• 1. researchgate.net [researchgate.net]
• 2. WO2011071849A2 - Pyridinone hydroxycyclopentyl carboxamides: hiv integrase inhibitors with therapeutic applications - Google Patents [patents.google.com]
• 3. SNAP-tag2: faster and brighter protein labeling | bioRxiv [biorxiv.org]

Comparative study of the inhibitory activity of ortho- vs para-fluorobenzyl pyrimidines

Executive Summary

In the optimization of pyrimidine-based pharmacophores—widely used in DHFR inhibitors (e.g., Trimethoprim), kinases (e.g., EGFR inhibitors), and topoisomerase inhibitors—fluorine substitution on the benzyl ring is a critical Structure-Activity Relationship (SAR) tactic.

This guide objectively compares ortho-fluorobenzyl versus para-fluorobenzyl substitutions. While both modifications modulate pKa and lipophilicity, experimental data suggests a distinct divergence in utility:

• Para-substitution is generally superior for enhancing metabolic stability (blocking CYP450 oxidation) and improving potency in deep hydrophobic pockets where steric width is limited (e.g., FL118 derivatives).

• Ortho-substitution is primarily useful for conformational locking via dipole-dipole interactions but frequently suffers from steric penalties in tight binding clefts (e.g., bacterial DHFR), often resulting in lower affinity compared to para or meta analogs.

Chemical Basis of Comparison

Before analyzing biological data, it is essential to understand the physicochemical shifts induced by the position of the fluorine atom on the benzyl ring attached to a pyrimidine scaffold.

Feature	Ortho-Fluorine (o-F)	Para-Fluorine (p-F)	Impact on Pyrimidine Binding
Steric Effect	High. Increases effective width of the benzyl group near the methylene bridge.	Low. Extends length but maintains narrow profile.	Ortho often clashes with "ceiling" residues in DHFR active sites.
Electronic Effect	Inductive withdrawal (-I) with potential for intramolecular H-bond mimicking or repulsion.	Strong -I effect; significant impact on the pKa of the distal phenyl ring.	Para modulates the acidity of the ring system without altering the torsion angle significantly.
Conformation	Restricts rotation of the benzyl-pyrimidine bond (conformationally restricted).	Minimal effect on rotational freedom.	Ortho can "lock" a bioactive conformation (if correct) or prevent it (if incorrect).
Metabolic Stability	Blocks ortho-hydroxylation (minor pathway).	Critical. Blocks para-hydroxylation (major metabolic soft spot).	Para is the gold standard for extending half-life ( ).

Comparative Case Studies & Experimental Data

Case Study A: Antitumor Activity (FL118 Derivatives)

Context: FL118 is a camptothecin analogue and a potent inhibitor of survivin and topoisomerase I. Study Focus: Substitution of the phenyl ring at position 7 to improve antitumor efficacy.

Experimental Findings: Research indicates that para-fluorine substitution significantly outperforms ortho-substitution in this scaffold. The para-F provides a favorable electronic environment and metabolic blockade without the steric hindrance introduced by ortho-F.

Table 1: Comparative Cytotoxicity (IC50) of Fluorobenzyl Derivatives (FL118 Scaffold) Data synthesized from Ling et al. (2024) and related SAR studies.

Compound ID	Substitution Pattern	Cell Line (A549 Lung Cancer) IC50 (nM)	Relative Potency	Mechanistic Insight
7n	2,4-Difluoro (ortho + para)	9.0	Highest	Synergistic effect; para-F drives potency.
7b	4-Fluoro (para-only)	12 - 20	High	Para-F enhances lipophilicity and stability.
7a	2-Fluoro (ortho-only)	> 50	Moderate/Low	Steric clash at the ortho position reduces binding affinity.
Ref	Unsubstituted	~100	Baseline	Lacks the metabolic protection of Fluorine.

Verdict: In rigid antitumor scaffolds, Para > Ortho . The para-fluorine creates a more potent and stable inhibitor.

Case Study B: DHFR Inhibition (Antimicrobial)

Context: 2,4-diamino-5-benzylpyrimidines (e.g., Trimethoprim analogs) target Dihydrofolate Reductase (DHFR).[1][2][3][4] Study Focus: Steric tolerance of the hydrophobic binding pocket.

Experimental Findings: Unlike the FL118 case, the DHFR active site is highly sensitive to the "width" of the benzyl substituent.

• Ortho-F: Often leads to a decrease in binding affinity (

  ) because the fluorine atom at the 2-position clashes with the backbone carbonyls or side chains (e.g., Leu28/Phe31 in E. coli DHFR).

• Para-F: Generally tolerated but often less effective than meta-substitution (which fits a specific hydrophobic cleft). However, para-F is superior to ortho-F in maintaining binding while improving pharmacokinetics.

General Activity Trend for DHFR:

Visualizing the SAR Logic

The following decision tree illustrates the logical flow for selecting between ortho and para substitutions during lead optimization.

Figure 1: Strategic decision tree for Fluorine substitution. Para-F is the primary choice for stability, while Ortho-F is reserved for specific conformational needs.

Experimental Protocols

To validate these findings in your own lab, follow these standardized protocols. These workflows ensure reproducibility when comparing isomeric activity.

Chemical Synthesis (Suzuki-Miyaura Coupling)

Use this robust method to synthesize both ortho- and para- analogs from a common pyrimidine halide precursor.

• Reagents: 5-bromo-2,4-diaminopyrimidine (1 eq), Fluorophenylboronic acid (ortho or para) (1.2 eq),

  (0.05 eq), (2M aq, 2 eq).

• Solvent: 1,4-Dioxane/Water (4:1).

• Procedure:

  • Degas solvents with

    for 15 mins.

  • Mix reagents in a sealed microwave vial.

  • Heat at 100°C for 12 hours (thermal) or 120°C for 30 mins (microwave).

  • Purification: Flash chromatography (MeOH/DCM gradient). Note: Ortho-isomers often elute faster due to internal shielding.

In Vitro DHFR Inhibition Assay

Self-validating protocol using Methotrexate (MTX) as a positive control.

• Enzyme Prep: Recombinant Human or Bacterial DHFR (0.1 units/mL).

• Substrate: Dihydrofolic acid (DHF,

  ) and NADPH ( ).

• Reaction Buffer: 50 mM Tris-HCl (pH 7.4), 1 mM DTT.

• Workflow:

  • Incubate Enzyme + Inhibitor (Ortho or Para analog) for 5 mins at 25°C.

  • Initiate reaction by adding DHF + NADPH.

  • Measurement: Monitor decrease in absorbance at 340 nm (oxidation of NADPH) for 3 minutes.

• Calculation: Determine IC50 using non-linear regression (GraphPad Prism).

  • Validation: MTX IC50 must fall within 1-10 nM range for valid assay.

Assay Workflow Diagram

Figure 2: Kinetic spectrophotometric assay workflow for DHFR inhibition.

Conclusion

In the comparative study of fluorobenzyl pyrimidines, the para-isomer is statistically more likely to yield a viable drug candidate due to its dual benefits of metabolic blockade and lower steric profile. The ortho-isomer should be reserved for cases where specific conformational restriction is required to satisfy a unique binding mode.

Recommendation: Begin SAR screening with para-F. If potency is high but selectivity is low, explore ortho-F to induce conformational clashes with off-target proteins.

References

• Ling, Y., et al. (2024). "Design, Synthesis and Investigation of Biological Activity and Mechanism of Fluoroaryl-Substituted Derivatives at the FL118 Position 7." Frontiers in Pharmacology.

• Hopfinger, A. J. (1981). "Inhibition of dihydrofolate reductase: structure-activity correlations of 2,4-diamino-5-benzylpyrimidines based upon molecular shape analysis." Journal of Medicinal Chemistry.

• Maliszewski, D., et al. (2019).[3] "Synthesis, Biological Activity and Molecular Modeling Study of Novel Trimethoprim Analogs." International Journal of Molecular Sciences.

• Shah, P., & Westwell, A. D. (2007). "The role of fluorine in medicinal chemistry." Journal of Enzyme Inhibition and Medicinal Chemistry.

• Morgan, H. P., et al. (2011). "2,4-Diamino-5-(2'-arylpropargyl)pyrimidine derivatives as new nonclassical antifolates." Journal of Molecular Graphics and Modelling.

Sources

• 1. 2,4-Diamino-5-(2′-arylpropargyl)pyrimidine derivatives as new nonclassical antifolates for human dihydrofolate reductase inhibition - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 2,4-Diamino-5-(2'-arylpropargyl)pyrimidine derivatives as new nonclassical antifolates for human dihydrofolate reductase inhibition - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Benzamide Trimethoprim Derivatives as Human Dihydrofolate Reductase Inhibitors—Molecular Modeling and In Vitro Activity Study - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Personal protective equipment for handling 4-Bromo-6-(2-fluorobenzyl)pyrimidine

Hazard Identification & Risk Assessment

The "Why" Behind the Protocol

Handling 4-Bromo-6-(2-fluorobenzyl)pyrimidine requires a nuanced understanding of its structure-activity relationship (SAR). Unlike generic reagents, this compound presents a dual-hazard profile due to its halogenated heterocyclic core and lipophilic benzyl side chain.

• The Bromine Substituent (C-Br): This is a reactive leaving group. In biological systems, this suggests potential alkylating activity, making the compound a likely Skin and Respiratory Sensitizer (H317, H335) . It poses a risk of cumulative toxicity if inhaled as dust.

• The Fluorobenzyl Group: This moiety increases lipophilicity, facilitating dermal absorption . Once absorbed, the metabolic stability of the C-F bond complicates detoxification.

• The Pyrimidine Core: Nitrogen-containing heterocycles are often pharmacologically active. Until specific toxicological data rules it out, you must treat this as a Potent Pharmacological Agent (PPA) .

Core Hazard Classification (Precautionary Principle):

• Acute Toxicity (Oral/Inhalation): Category 4 (Harmful).

• Skin/Eye Corrosion: Category 2 (Irritant) to 1B (Potential Corrosive if wet).

• Sensitization: High potential for allergic dermatitis.

Personal Protective Equipment (PPE) Matrix

This matrix is designed to create a "fail-safe" barrier. Standard latex gloves are insufficient due to the lipophilic nature of the fluorobenzyl group.

PPE Component	Specification	Operational Logic (The "Why")
Hand Protection (Primary)	Nitrile (Low-Derma)	Thickness: 0.11 mm (4 mil).Reason: Provides tactile sensitivity for weighing while resisting incidental splash.
Hand Protection (Secondary)	Silver Shield / Laminate	Requirement: Worn under nitrile when handling stock solutions >100mM.Reason: Fluorinated aromatics can permeate nitrile over time; laminate provides broad chemical resistance.
Eye Protection	Chemical Goggles (Indirect Vent)	Standard: ANSI Z87.1.Reason: Safety glasses are inadequate for powders. Goggles seal the orbital area against airborne dust and splashes.
Respiratory Protection	N95 (Minimum) / P100	Context: Required only if weighing outside a fume hood (Not Recommended).Best Practice: Use a Powder Containment Hood; respirator is a backup.
Body Protection	Tyvek® Lab Coat (Closed Front)	Reason: Cotton coats absorb chemicals. Tyvek repels dust and liquids, preventing migration to street clothes.

Operational Workflow: A Self-Validating System

This protocol uses a "Check-Do-Verify" approach to ensure safety at every stage.

Phase A: Preparation & Engineering Controls

• Ventilation Check: Verify fume hood face velocity is between 80–100 fpm (feet per minute).

• Static Control: This compound is a crystalline solid. Dry powders accumulate static charge, leading to "jumping" during weighing.

  • Action: Use an anti-static gun on the weighing boat and spatula before contact.

  • Action: Use an ionizing fan inside the balance enclosure if available.

Phase B: Weighing & Solubilization

• The "Double-Boat" Method:

  • Place a small weighing boat inside a larger secondary container (e.g., a crystallizing dish) on the balance.

  • Logic: If spillage occurs, it is contained within the secondary vessel, not the balance surface.

• Solvent Addition:

  • Add solvent (e.g., DMSO, Methanol) to the solid slowly down the side of the vessel.

  • Caution: Halogenated pyrimidines can be exothermic upon solvation. Allow to cool before capping.

Phase C: Reaction & Cleanup

• Decontamination:

  • Wipe all surfaces (balance, hood sash) with a 10% surfactant solution (e.g., Decon 90) followed by Isopropanol.

  • Logic: Surfactants lift the lipophilic fluorinated compound; alcohol removes the residue.

• Glove Removal:

  • Use the "Beak Method" (pulling one glove off by the cuff, balling it into the other hand, and peeling the second off inside-out) to ensure no outer surface touches skin.

Visualized Safety Workflow (Graphviz)

The following diagram maps the logical flow of handling, emphasizing critical "Stop/Go" decision points.

Figure 1: Operational logic flow for handling 4-Bromo-6-(2-fluorobenzyl)pyrimidine, highlighting the critical containment zone and spill decision logic.

Waste Disposal & Logistics[1][2][3]

Disposal of this compound requires strict adherence to Halogenated Waste protocols. The presence of Fluorine and Bromine dictates the incineration method.

The Fluorine Constraint

Standard incineration of non-halogenated waste occurs at lower temperatures. Fluorinated compounds require High-Temperature Incineration (>1100°C) to ensure complete destruction of the C-F bond and to prevent the formation of toxic byproducts like HF (Hydrogen Fluoride) or PFIB (Perfluoroisobutene).

Disposal Protocol Table

Waste Stream	Contents	Container Labeling	Disposal Method
Solid Waste	Contaminated gloves, weighing boats, paper towels.	"Hazardous Solid: Halogenated Organic"	High-Temp Incineration
Liquid Waste	Mother liquors, reaction solvents (DMSO/DMF).	"Halogenated Organic Solvents"	Fuel Blending / Incineration
Sharps	Needles/Syringes used for transfer.	"Biohazard/Chem Contaminated Sharps"	Autoclave + Incineration

Critical Prohibition: NEVER mix this waste with "Non-Halogenated" solvents (e.g., Acetone, Ethanol waste). Doing so contaminates the entire fuel-blending stream, leading to massive disposal surcharges and potential regulatory fines.

References

• Occupational Safety and Health Administration (OSHA). (2011). Occupational Exposure to Hazardous Chemicals in Laboratories (29 CFR 1910.1450). United States Department of Labor.[1] [Link]

• National Research Council. (2011).[2] Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards, Updated Version. The National Academies Press.[2] [Link]2]

• American Chemical Society (ACS). (2015). Identifying and Evaluating Hazards in Research Laboratories. ACS Committee on Chemical Safety. [Link]

• U.S. Environmental Protection Agency (EPA). (2020). Management of Halogenated Solvent Waste. RCRA Regulations. [Link]

Sources

• 1. fishersci.com [fishersci.com]
• 2. Read "Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards, Updated Version" at NAP.edu [nationalacademies.org]